5-Fam-tegeargsvillk(5-tamra)K-NH2

Core Science & Biosynthesis

The Principle of FRET Using 5-FAM and 5-TAMRA Labeled Peptides: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Förster Resonance Energy Transfer (FRET) is a powerful, non-radiative energy transfer mechanism between two chromophores, a donor and an acceptor, that has become an indispensable tool in biological research and drug discovery. This guide provides a comprehensive overview of the principles and applications of FRET, with a specific focus on the commonly used fluorophore pair, 5-Carboxyfluorescein (5-FAM) as the donor and 5-Carboxytetramethylrhodamine (5-TAMRA) as the acceptor, for labeling peptides.

The Core Principle of FRET

FRET is a quantum mechanical phenomenon where an excited donor fluorophore transfers its energy to a nearby acceptor molecule without the emission of a photon.[1] This energy transfer is highly dependent on the distance between the donor and acceptor, typically occurring over distances of 1-10 nanometers. The efficiency of this energy transfer is inversely proportional to the sixth power of the distance separating the donor and acceptor, making FRET a sensitive "spectroscopic ruler" for measuring molecular proximity.

Several key conditions must be met for FRET to occur:

• Spectral Overlap: The emission spectrum of the donor fluorophore must overlap with the absorption spectrum of the acceptor fluorophore.

• Proximity: The donor and acceptor molecules must be in close proximity, typically within the Förster distance (R₀).

• Dipole Orientation: The transition dipole moments of the donor and acceptor must be favorably oriented.

When these conditions are met, excitation of the donor fluorophore with light of a specific wavelength will result in the subsequent emission of light from the acceptor fluorophore at a longer wavelength. This sensitized emission from the acceptor, along with a concomitant quenching of the donor's fluorescence, is the hallmark of FRET.

The 5-FAM and 5-TAMRA FRET Pair

5-FAM and 5-TAMRA are a widely used donor-acceptor pair in FRET-based assays. 5-FAM, a derivative of fluorescein, serves as the donor, while 5-TAMRA, a rhodamine derivative, acts as the acceptor. The favorable spectral overlap between the emission of 5-FAM and the absorption of 5-TAMRA makes them an effective FRET pair.

Quantitative Data for 5-FAM and 5-TAMRA

The following table summarizes the key photophysical properties of 5-FAM and 5-TAMRA, which are crucial for understanding and modeling their FRET interactions.

Parameter	5-FAM (Donor)	5-TAMRA (Acceptor)
Excitation Maximum (λex)	~492 nm[2]	~546 nm[3]
Emission Maximum (λem)	~517 nm[2]	~580 nm[3]
Molar Extinction Coefficient (ε)	~72,000 M⁻¹cm⁻¹[2]	~95,000 M⁻¹cm⁻¹[3]
Quantum Yield (Φ)	~0.93[2]	~0.1[3]
Förster Distance (R₀) for 6-FAM/TAMRA *	\multicolumn{2}{c	}{~44.8 Å (4.48 nm)[4]}

Note: The Förster distance for the 6-FAM/TAMRA pair is provided as a close approximation for the 5-FAM/5-TAMRA pair due to their high structural and spectral similarity.

Experimental Protocols

Peptide Labeling with 5-FAM and 5-TAMRA

Labeling peptides with fluorescent dyes can be achieved either during solid-phase peptide synthesis (on-resin) or after the peptide has been synthesized and purified (in-solution).

On-Resin Labeling Protocol:

• Resin Preparation: The peptide is synthesized on a solid support (resin) using standard Fmoc chemistry.

• N-terminal Deprotection: The final Fmoc protecting group on the N-terminus of the peptide is removed to expose the primary amine.

• Donor (5-FAM) Coupling: The amine-reactive form of 5-FAM (e.g., 5-FAM, SE) is dissolved in a suitable solvent like dimethylformamide (DMF) and added to the resin. A coupling agent (e.g., HBTU) and a non-nucleophilic base (e.g., DIPEA) are also added to facilitate the reaction. The mixture is agitated for several hours at room temperature.

• Washing: The resin is thoroughly washed with DMF and other solvents to remove excess dye and reagents.

• Side-Chain Labeling (Optional for Acceptor): If the acceptor dye (5-TAMRA) is to be attached to an amino acid side chain (e.g., Lysine), the protecting group of that specific side chain is selectively removed, and the labeling procedure is repeated with the amine-reactive 5-TAMRA.

• Cleavage and Deprotection: The labeled peptide is cleaved from the resin, and all remaining side-chain protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid-based).

In-Solution Labeling Protocol:

• Peptide Dissolution: The purified peptide is dissolved in a suitable buffer, typically at a pH of 8.0-9.0 to ensure the N-terminal amine is deprotonated and reactive.

• Dye Preparation: The amine-reactive dye (5-FAM or 5-TAMRA succinimidyl ester) is dissolved in an anhydrous organic solvent like DMSO or DMF.

• Labeling Reaction: The dye solution is added to the peptide solution in a controlled molar excess. The reaction is allowed to proceed for several hours at room temperature in the dark.

• Quenching: The reaction can be stopped by adding a quenching reagent like Tris buffer, which contains a primary amine to react with the excess dye.

Purification of Labeled Peptides

Purification is a critical step to remove unlabeled peptide and free dye, which can interfere with FRET measurements.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the most common method for purifying labeled peptides. A C18 column is typically used with a gradient of water and acetonitrile (B52724) containing a small amount of trifluoroacetic acid (TFA). The labeled peptide will have a different retention time compared to the unlabeled peptide and free dye, allowing for their separation.

• Size-Exclusion Chromatography (SEC): For larger peptides, SEC can be used to separate the labeled peptide from the smaller, free dye molecules.

FRET-Based Protease Assay: A Case Study with Caspase-3

A common application of 5-FAM and 5-TAMRA labeled peptides is in the development of assays to measure protease activity. Caspase-3 is a key executioner caspase in the apoptotic signaling pathway, and its activity is a hallmark of apoptosis.

Principle:

A peptide substrate containing the caspase-3 recognition sequence (e.g., DEVD) is synthesized and labeled with 5-FAM at one end and 5-TAMRA at the other. In the intact peptide, the two fluorophores are in close proximity, leading to efficient FRET. Upon cleavage of the peptide by active caspase-3, the donor and acceptor are separated, resulting in a decrease in FRET and an increase in the fluorescence emission of the 5-FAM donor.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the 5-FAM/5-TAMRA labeled caspase-3 substrate in a suitable buffer (e.g., HEPES buffer, pH 7.4).

  • Prepare a stock solution of purified, active caspase-3 enzyme.

  • Prepare a reaction buffer containing all necessary components for enzyme activity (e.g., DTT, EDTA).

• Assay Procedure:

  • In a microplate, add the reaction buffer to each well.

  • Add the test compounds (potential inhibitors or activators) or a vehicle control.

  • Add the caspase-3 enzyme to all wells except the negative control wells.

  • Initiate the reaction by adding the FRET-labeled peptide substrate to all wells.

• Data Acquisition:

  • Immediately place the microplate in a fluorescence plate reader.

  • Excite the 5-FAM donor at its excitation wavelength (~490 nm).

  • Measure the fluorescence emission of both the 5-FAM donor (~520 nm) and the 5-TAMRA acceptor (~580 nm) over time.

• Data Analysis:

  • Calculate the ratio of the acceptor emission to the donor emission (or simply monitor the increase in donor fluorescence).

  • Plot the change in FRET ratio or donor fluorescence over time to determine the initial reaction velocity.

  • Compare the reaction velocities in the presence of test compounds to the control to determine their effect on caspase-3 activity.

Visualizations

FRET Mechanism

Caption: The Jablonski diagram illustrating the FRET process between a donor and an acceptor fluorophore.

Experimental Workflow for a Protease FRET Assay

Caption: A typical experimental workflow for a FRET-based protease inhibition assay.

Caspase-3 Signaling Pathway in Apoptosis

Caption: Simplified signaling pathway of caspase-3 activation during apoptosis, which can be monitored using a FRET-based assay.

Conclusion

The use of 5-FAM and 5-TAMRA labeled peptides in FRET-based assays provides a robust and sensitive method for studying a wide range of biological processes, from enzyme kinetics to protein-protein interactions. The principles and protocols outlined in this guide offer a solid foundation for researchers, scientists, and drug development professionals to design and implement FRET experiments in their own laboratories. The quantitative nature of FRET, combined with its real-time monitoring capabilities, ensures its continued importance as a key technology in life sciences and drug discovery.

References

• 1. ulab360.com [ulab360.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. 5-TAMRA NHS | Fluorescent Amine-Reactive Dye | Tocris Bioscience [tocris.com]
• 4. Two-Step Energy Transfer Dynamics in Conjugated Polymer and Dye-Labeled Aptamer-Based Potassium Ion Detection Assay - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5-Fam-tegeargsvillk(5-tamra)K-NH2: A FRET-Based Peptide Substrate for ADAMTS-4 and ADAMTS-5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of the Förster Resonance Energy Transfer (FRET) peptide substrate, 5-Fam-tegeargsvillk(5-tamra)K-NH2. This substrate is a valuable tool for the sensitive and continuous measurement of the enzymatic activity of A Disintegrin and Metalloproteinase with Thrombospondin Motifs 4 (ADAMTS-4) and 5 (ADAMTS-5), two key aggrecanases implicated in the pathogenesis of osteoarthritis and other inflammatory conditions. This document details the peptide's physicochemical properties, provides established experimental protocols for its use in enzyme activity and inhibition assays, and illustrates the relevant biological signaling pathways.

Chemical Structure and Physicochemical Properties

The peptide 5-Fam-tegeargsvillk(5-tamra)K-NH2 is a synthetic peptide composed of a 13-amino acid sequence (Thr-Glu-Gly-Glu-Ala-Arg-Gly-Ser-Val-Ile-Leu-Leu-Lys) flanked by a 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore at the N-terminus and a 5-carboxytetramethylrhodamine (B559615) (5-TAMRA) quencher internally conjugated to the epsilon-amino group of a lysine (B10760008) residue, with a C-terminal amidation. The FAM donor and TAMRA acceptor form a FRET pair. In the intact peptide, the close proximity of the two moieties allows for efficient quenching of the FAM fluorescence. Cleavage of the peptide by ADAMTS-4 or ADAMTS-5 separates the donor and quencher, leading to an increase in FAM fluorescence that can be monitored in real-time.

Structural Details

• Amino Acid Sequence (three-letter code): 5-FAM-Thr-Glu-Gly-Glu-Ala-Arg-Gly-Ser-Val-Ile-Leu-Leu-Lys(5-TAMRA)-Lys-NH2

• Amino Acid Sequence (one-letter code): 5-Fam-TEGEARGSVILLK(5-TAMRA)K-NH2

• N-terminus modification: 5-Carboxyfluorescein (5-FAM)

• Internal modification: 5-Carboxytetramethylrhodamine (5-TAMRA) on the side chain of the 12th amino acid (Lysine)

• C-terminus modification: Amidation (-NH2)

Physicochemical Data

A summary of the key physicochemical properties of the peptide and its fluorescent components is provided in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of 5-Fam-tegeargsvillk(5-tamra)K-NH2

Property	Value
Molecular Weight	2270.49 g/mol (free base)[1][2][3]
Molecular Formula	C111H148N22O30[1][2]
Appearance	Purple to purplish-red solid[2]
Solubility	Soluble in DMSO (up to 100 mg/mL)[2] and DMF.

Table 2: Spectroscopic Properties of 5-FAM and 5-TAMRA Fluorophores

Fluorophore	Excitation Max (λex)	Emission Max (λem)	Molar Extinction Coefficient (ε)	Quantum Yield (Φ)
5-FAM	492 nm[4]	514 nm[4]	83,000 cm⁻¹M⁻¹[5][6]	~0.83[7]
5-TAMRA	546 nm[4][8]	580 nm[4][8]	95,000 cm⁻¹M⁻¹[4][8][9]	0.1[4][8][9]

Biological Context and Signaling Pathways

ADAMTS-4 and ADAMTS-5 are the primary aggrecanases responsible for the degradation of aggrecan, a major component of the cartilage extracellular matrix.[10] Their dysregulation is a hallmark of osteoarthritis. The expression and activity of these proteases are tightly controlled by a complex network of signaling pathways initiated by various stimuli, including inflammatory cytokines and mechanical stress.

Regulation of ADAMTS-4 and ADAMTS-5 Expression

Inflammatory mediators such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) are potent inducers of ADAMTS-4 and ADAMTS-5 expression in chondrocytes.[2] These cytokines activate intracellular signaling cascades, including the NF-κB and MAPK pathways, which in turn promote the transcription of ADAMTS genes. Mechanical stress can also upregulate ADAMTS expression through pathways involving transcription factors like Runx2.[1][3][11][12]

Figure 1: Upstream Regulation of ADAMTS-4/5 Expression

Experimental Protocols

The following protocols provide a detailed methodology for utilizing 5-Fam-tegeargsvillk(5-tamra)K-NH2 in common experimental settings.

ADAMTS-4/5 Enzyme Activity Assay

This protocol outlines the steps for measuring the enzymatic activity of recombinant ADAMTS-4 or ADAMTS-5.

Materials:

• 5-Fam-tegeargsvillk(5-tamra)K-NH2 substrate

• Recombinant human ADAMTS-4 or ADAMTS-5

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM CaCl2, 0.05% (v/v) Brij-35

• 96-well black microplate

• Fluorescence microplate reader with excitation at ~490 nm and emission at ~520 nm

Procedure:

• Prepare the substrate solution: Dissolve the peptide in DMSO to create a stock solution (e.g., 1 mM). Dilute the stock solution in Assay Buffer to the desired final concentration (typically 1-10 µM).

• Prepare the enzyme solution: Dilute the recombinant ADAMTS-4 or ADAMTS-5 in Assay Buffer to the desired final concentration (e.g., 10 nM).

• Set up the reaction: In a 96-well black microplate, add 50 µL of the substrate solution to each well.

• Initiate the reaction: Add 50 µL of the enzyme solution to each well to start the reaction. For a negative control, add 50 µL of Assay Buffer without the enzyme.

• Monitor fluorescence: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity (Excitation: 490 nm, Emission: 520 nm) at regular intervals (e.g., every 1-5 minutes) for a duration of 30-60 minutes.

• Data Analysis: Calculate the initial reaction velocity (v₀) from the linear portion of the fluorescence versus time plot.

Figure 2: ADAMTS-4/5 Enzyme Activity Assay Workflow

ADAMTS-4/5 Inhibition Assay

This protocol is designed to screen for and characterize inhibitors of ADAMTS-4 or ADAMTS-5.

Materials:

• Same as for the enzyme activity assay

• Test compounds (potential inhibitors) dissolved in DMSO

Procedure:

• Prepare solutions: Prepare substrate and enzyme solutions as described in the enzyme activity assay protocol. Prepare serial dilutions of the test compounds in Assay Buffer.

• Pre-incubation: In a 96-well black microplate, add 25 µL of the enzyme solution and 25 µL of the test compound dilution to each well. For a positive control (no inhibition), add 25 µL of Assay Buffer with the same concentration of DMSO as the test compound wells. Incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction: Add 50 µL of the substrate solution to each well.

• Monitor fluorescence: Immediately measure the fluorescence intensity as described in the enzyme activity assay protocol.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the positive control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Figure 3: ADAMTS-4/5 Inhibition Assay Workflow

Conclusion

5-Fam-tegeargsvillk(5-tamra)K-NH2 is a highly specific and sensitive FRET peptide substrate that enables the continuous monitoring of ADAMTS-4 and ADAMTS-5 activity. Its well-defined chemical and physical properties, coupled with straightforward experimental protocols, make it an indispensable tool for research into the roles of these aggrecanases in health and disease, as well as for the discovery and development of novel therapeutic inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | ADAMTS5 in Osteoarthritis: Biological Functions, Regulatory Network, and Potential Targeting Therapies [frontiersin.org]
• 4. biotium.com [biotium.com]
• 5. 5-FAM | AAT Bioquest [aatbio.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Screening of potential ADAMTS-4 inhibitors utilizing a collagen-model FRET substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of Isoindoline Amide Derivatives as Potent and Orally Bioavailable ADAMTS-4/5 Inhibitors for the Treatment of Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. ADAMTS5 in Osteoarthritis: Biological Functions, Regulatory Network, and Potential Targeting Therapies - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Aggrecanase Activity with Fluorescent Substrates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the principles and methodologies for measuring aggrecanase activity using fluorescent substrates. Aggrecanases, particularly ADAMTS-4 (a disintegrin and metalloproteinase with thrombospondin motifs 4) and ADAMTS-5 (aggrecanase-2), are key enzymes in the degradation of aggrecan, a major component of articular cartilage.[1] Their activity is implicated in the pathogenesis of osteoarthritis, making them critical targets for drug discovery and development.[1] Fluorescent assays offer a sensitive and high-throughput method for quantifying aggrecanase activity and screening for potential inhibitors.

Core Principle: Förster Resonance Energy Transfer (FRET)

The most common method for measuring aggrecanase activity with fluorescent substrates is based on Förster Resonance Energy Transfer (FRET).[2] This process involves a donor fluorophore and an acceptor molecule (quencher) linked by a peptide sequence that is specifically recognized and cleaved by the aggrecanase.

In their intact state, the donor and quencher are in close proximity (typically 1-10 nm), and the energy from the excited donor is transferred non-radiatively to the quencher, resulting in minimal fluorescence emission from the donor.[2][3] When an active aggrecanase cleaves the peptide substrate, the donor and quencher are separated, disrupting FRET and leading to a measurable increase in the donor's fluorescence.[3] This increase in fluorescence is directly proportional to the enzymatic activity.[4]

Fluorescent Substrates for Aggrecanase Activity

A variety of FRET-based substrates have been developed for detecting aggrecanase activity. These typically consist of a peptide sequence mimicking the aggrecan cleavage site, flanked by a fluorophore and a quencher.

Commonly used FRET pairs include:

• 5-FAM (fluorophore) and TAMRA (quencher): This pair is utilized in several commercially available assay kits.[4][5] The longer emission wavelength of 5-FAM can reduce interference from the autofluorescence of test compounds.[6]

• Abz (o-aminobenzoyl, fluorophore) and Dnp (2,4-dinitrophenyl, quencher): This pair has also been used in the development of aggrecanase substrates.[6]

The specificity of the assay is largely determined by the peptide sequence of the substrate. Researchers have focused on developing peptides that are selectively cleaved by either ADAMTS-4 or ADAMTS-5 to differentiate their individual contributions to cartilage degradation.

Quantitative Data on Fluorescent Substrates

The selection of a fluorescent substrate is critical for the sensitivity and specificity of the aggrecanase activity assay. The following tables summarize key quantitative data for different substrates described in the literature.

Substrate (FRET Pair)	Target Enzyme	Km (μM)	kcat/Km (M⁻¹s⁻¹)	Detection Limit	Reference
5-FAM/TAMRA based peptide	ADAMTS-4	Not Reported	Not Reported	0.1 ng/ml	[4]
Abz/Dnp based peptide	ADAMTS-4	Not Reported	Not Reported	Subnanogram amounts	[6]

Experimental Protocols

This section provides a generalized, step-by-step protocol for a FRET-based aggrecanase activity assay in a 96-well plate format. This protocol is a synthesis of information from various research articles and commercial assay kits and should be optimized for specific experimental conditions.[4][7][8]

Materials and Reagents

• Recombinant human ADAMTS-4 or ADAMTS-5

• Fluorescent aggrecanase substrate (e.g., 5-FAM/TAMRA-based peptide)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM CaCl₂, 0.05% Brij 35)[7]

• Control inhibitor (e.g., a broad-spectrum metalloproteinase inhibitor)

• 96-well black microplate with a clear bottom

• Fluorescence microplate reader with appropriate excitation and emission filters (e.g., Ex/Em = 490/520 nm for 5-FAM)[4]

• Incubator set to 37°C

Assay Procedure

• Prepare Reagents:

  • Reconstitute the fluorescent substrate and aggrecanase enzyme according to the manufacturer's instructions.

  • Prepare serial dilutions of the aggrecanase enzyme in assay buffer to generate a standard curve.

  • Prepare test compounds (potential inhibitors) at various concentrations in assay buffer.

• Set up the Assay Plate:

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of the diluted aggrecanase standards to their respective wells.

  • Add 10 µL of the test compounds to the appropriate wells.

  • Add 10 µL of a known inhibitor to the control wells.

  • Include a "no enzyme" control (blank) containing only assay buffer.

• Initiate the Reaction:

  • Prepare the substrate working solution by diluting the stock solution in assay buffer to the desired final concentration (e.g., 2X the final assay concentration).

  • Add 40 µL of the substrate working solution to all wells to initiate the enzymatic reaction. The final volume in each well should be 100 µL.

• Incubation:

  • Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

  • Alternatively, incubate the plate at 37°C for a predetermined time (e.g., 60 minutes).

• Fluorescence Measurement:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths. For kinetic assays, readings can be taken at regular intervals (e.g., every 5 minutes) over the incubation period. For endpoint assays, a single reading is taken after the incubation.

• Data Analysis:

  • Subtract the fluorescence of the blank wells from all other readings.

  • For kinetic assays, determine the reaction rate (V) from the linear portion of the fluorescence versus time plot.

  • Plot the reaction rates of the aggrecanase standards against their concentrations to generate a standard curve.

  • Determine the aggrecanase activity in the unknown samples by interpolating their reaction rates from the standard curve.

  • For inhibitor screening, calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control.

Signaling Pathways Regulating Aggrecanase Activity

The expression and activity of aggrecanases are tightly regulated by various signaling pathways, particularly in the context of inflammatory conditions like osteoarthritis. Pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α) are potent inducers of aggrecanase expression in chondrocytes.[9][10]

These cytokines activate downstream signaling cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which in turn upregulate the transcription of ADAMTS genes.[9][10][11]

Visualizations

Experimental Workflow for Aggrecanase Activity Assay

Caption: Workflow for a FRET-based aggrecanase activity assay.

Signaling Pathway for Cytokine-Induced Aggrecanase Expressiondot

References

• 1. ADAMTS-4 and ADAMTS-5: key enzymes in osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. SensoLyte® 520 Aggrecanase-1 Assay Kit Fluorimetric - 1 kit [anaspec.com]
• 5. pdf.antibodies-online.com [pdf.antibodies-online.com]
• 6. researchgate.net [researchgate.net]
• 7. A Quantitative Assay for Aggrecanase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Inflammatory Cytokines Associated with Degenerative Disc Disease Control Aggrecanase-1 (ADAMTS-4) Expression in Nucleus Pulposus Cells through MAPK and NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inflammatory cytokines associated with degenerative disc disease control aggrecanase-1 (ADAMTS-4) expression in nucleus pulposus cells through MAPK and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytokines and Chemokines Involved in Osteoarthritis Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Application of 5-Fam-tegeargsvillk(5-tamra)K-NH2 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorescent peptide substrate, 5-Fam-tegeargsvillk(5-tamra)K-NH2, and its application in high-throughput screening (HTS) assays for the discovery of inhibitors targeting ADAMTS-4 (Aggrecanase-1) and ADAMTS-5 (Aggrecanase-2). These enzymes are critical in the degradation of aggrecan, a key component of cartilage, and are implicated in the pathogenesis of osteoarthritis.

Introduction to 5-Fam-tegeargsvillk(5-tamra)K-NH2

5-Fam-tegeargsvillk(5-tamra)K-NH2 is a highly specific, internally quenched fluorescent peptide substrate designed for the sensitive detection of ADAMTS-4 and ADAMTS-5 activity.[1] This probe operates on the principle of Förster Resonance Energy Transfer (FRET). The peptide sequence, TEGEARGSVILLK, is derived from a known cleavage site for ADAMTS-4 and ADAMTS-5.

The N-terminus of the peptide is labeled with 5-carboxyfluorescein (B1664652) (5-FAM), a fluorophore, and a lysine (B10760008) residue within the sequence is labeled with 5-carboxytetramethylrhodamine (B559615) (5-TAMRA), a quencher. In the intact peptide, the close proximity of 5-FAM and 5-TAMRA allows for efficient FRET, resulting in the quenching of the 5-FAM fluorescence. Upon enzymatic cleavage of the peptide by ADAMTS-4 or ADAMTS-5, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity. This direct relationship between enzyme activity and fluorescence signal makes this substrate ideal for HTS applications.

Signaling Pathways of ADAMTS-4 and ADAMTS-5 in Osteoarthritis

ADAMTS-4 and ADAMTS-5 are key aggrecanases involved in the breakdown of cartilage in osteoarthritis. Their expression and activity are regulated by a complex network of signaling pathways, primarily driven by pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Understanding these pathways is crucial for identifying novel therapeutic targets.

Key regulatory pathways include:

• NF-κB Signaling: This is a central pathway in inflammation. Pro-inflammatory cytokines activate the NF-κB pathway, leading to the translocation of NF-κB into the nucleus and the subsequent upregulation of ADAMTS-4 and ADAMTS-5 gene expression.

• Wnt Signaling: The Wnt signaling pathway, particularly the canonical Wnt/β-catenin pathway, has been shown to play a role in cartilage degradation. Activation of this pathway can lead to increased expression of metalloproteinases, including the ADAMTS enzymes.

• TGF-β Signaling: The transforming growth factor-β (TGF-β) signaling pathway has a dual role in cartilage homeostasis. While it can be chondroprotective, under certain conditions, it can also contribute to cartilage degradation by upregulating the expression of matrix-degrading enzymes.

• MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathways (including ERK, JNK, and p38) are activated by various extracellular stimuli, including inflammatory cytokines, and are involved in the regulation of ADAMTS expression.

Below are diagrams illustrating the core logic of these signaling pathways and a typical experimental workflow for an HTS assay.

Figure 1: Simplified signaling pathways regulating ADAMTS-4/5 expression.

High-Throughput Screening Assay Protocol

This section outlines a detailed protocol for a fluorescence-based HTS assay to identify inhibitors of ADAMTS-4 and ADAMTS-5 using the 5-Fam-tegeargsvillk(5-tamra)K-NH2 substrate.

Materials and Reagents

• Recombinant human ADAMTS-4 and ADAMTS-5 enzymes

• 5-Fam-tegeargsvillk(5-tamra)K-NH2 substrate

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35

• Test compounds dissolved in 100% DMSO

• Positive control inhibitor (e.g., a known broad-spectrum metalloproteinase inhibitor like GM6001)

• 384-well, black, low-volume assay plates

• Fluorescence plate reader with excitation and emission wavelengths suitable for 5-FAM (Excitation: ~485 nm, Emission: ~520 nm)

Experimental Workflow

Figure 2: High-throughput screening experimental workflow.

Assay Procedure

• Compound Plating: Dispense test compounds and controls into a 384-well assay plate. Typically, a small volume (e.g., 100 nL) of compound stock solution in DMSO is added.

  • Test Wells: Contain test compounds.

  • Positive Control Wells: Contain a known inhibitor of ADAMTS-4/5.

  • Negative Control (High Signal) Wells: Contain DMSO only.

  • Blank (Low Signal) Wells: Contain assay buffer and substrate, but no enzyme.

• Enzyme Addition: Add the ADAMTS-4 or ADAMTS-5 enzyme, diluted in assay buffer, to all wells except the blank wells. The final enzyme concentration should be predetermined to yield a linear reaction rate over the desired incubation time.

• Pre-incubation: Incubate the plate at room temperature for 15-30 minutes to allow the test compounds to interact with the enzyme.

• Reaction Initiation: Add the 5-Fam-tegeargsvillk(5-tamra)K-NH2 substrate, diluted in assay buffer, to all wells to initiate the enzymatic reaction. The final substrate concentration should be at or near the Michaelis-Menten constant (Km) for optimal sensitivity to competitive inhibitors.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 60-120 minutes). The incubation time should be optimized to ensure the reaction remains in the linear range for the negative control wells.

• Fluorescence Reading: Measure the fluorescence intensity in each well using a plate reader with the appropriate filter set for 5-FAM.

Data Analysis and Presentation

Calculation of Percentage Inhibition

The percentage inhibition for each test compound is calculated using the following formula:

% Inhibition = [1 - (SignalTest - SignalBlank) / (SignalNegative - SignalBlank)] * 100

Where:

• SignalTest is the fluorescence signal in the well with the test compound.

• SignalBlank is the average fluorescence signal in the blank wells.

• SignalNegative is the average fluorescence signal in the negative control wells.

Assay Quality Control: Z' Factor and Signal-to-Background Ratio

The robustness and suitability of the HTS assay are evaluated using the Z' factor and the signal-to-background (S/B) ratio.

The Z' factor is a statistical measure of the separation between the high and low signals of the assay and is calculated as follows:

Z' = 1 - [ (3 * SDNegative + 3 * SDPositive) / |MeanNegative - MeanPositive| ]

Where:

• SDNegative and MeanNegative are the standard deviation and mean of the negative control wells.

• SDPositive and MeanPositive are the standard deviation and mean of the positive control wells.

An assay with a Z' factor between 0.5 and 1.0 is considered excellent for HTS.[2]

The Signal-to-Background (S/B) ratio indicates the dynamic range of the assay and is calculated as:

S/B = MeanNegative / MeanBlank

A higher S/B ratio is generally desirable.

Quantitative Data Summary

The following tables provide a template for summarizing the quantitative data generated from an HTS assay using 5-Fam-tegeargsvillk(5-tamra)K-NH2. The values presented are representative and should be determined experimentally.

Table 1: Representative Assay Parameters

Parameter	ADAMTS-4	ADAMTS-5
Enzyme Concentration	5-10 nM	2-5 nM
Substrate Concentration	5-10 µM	5-10 µM
Incubation Time	90 minutes	60 minutes
Incubation Temperature	37°C	37°C

Table 2: Representative Assay Performance Metrics

Metric	Value	Interpretation
Z' Factor	> 0.7	Excellent for HTS
Signal-to-Background (S/B)	> 5	Good dynamic range
CV (%) for Controls	< 10%	Low variability

Table 3: Representative IC50 Values for a Known Inhibitor (e.g., GM6001)

Enzyme	IC50 (nM)
ADAMTS-4	10 - 50
ADAMTS-5	5 - 25

Note: IC50 values are highly dependent on assay conditions, particularly enzyme and substrate concentrations.

Conclusion

The FRET-based peptide substrate 5-Fam-tegeargsvillk(5-tamra)K-NH2 provides a sensitive and reliable tool for the high-throughput screening of ADAMTS-4 and ADAMTS-5 inhibitors. Its use in a well-optimized assay, as described in this guide, can facilitate the discovery of novel therapeutic agents for the treatment of osteoarthritis and other diseases associated with aggrecan degradation. The detailed protocol and data analysis framework presented here offer a solid foundation for researchers to implement this technology in their drug discovery programs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. indigobiosciences.com [indigobiosciences.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

The peptide substrate, 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2, is a highly sensitive tool for the continuous measurement of enzyme activity. This substrate operates on the principle of Förster Resonance Energy Transfer (FRET). It incorporates a fluorescent donor, 5-Carboxyfluorescein (5-FAM), and a quencher, 5-Carboxytetramethylrhodamine (5-TAMRA). In its intact state, the close proximity of the FAM and TAMRA moieties results in the quenching of FAM's fluorescence. Upon enzymatic cleavage of the peptide backbone between the fluorophore and the quencher, this quenching is relieved, leading to a measurable increase in fluorescence intensity. This direct relationship between substrate cleavage and fluorescence emission allows for real-time kinetic analysis of enzyme activity.

This FRET-based peptide is a known substrate for metalloproteinases such as A Disintegrin and Metalloproteinase with Thrombospondin motifs (ADAMTS)-4 and ADAMTS-5, making it a valuable reagent for studying the activity of these enzymes and for screening potential inhibitors.[1][2][3][4][5]

Principle of the Assay

The core of this enzyme assay is the FRET pair, 5-FAM and 5-TAMRA.[6] In the intact peptide, the energy from the excited 5-FAM (donor) is non-radiatively transferred to the nearby 5-TAMRA (acceptor/quencher), preventing the emission of light from 5-FAM. Enzymatic hydrolysis of the peptide bond between the FRET pair separates them, disrupting the energy transfer. This results in an increase in the fluorescence emission of 5-FAM, which can be monitored over time. The rate of increase in fluorescence is directly proportional to the rate of enzymatic activity.

Caption: FRET-based enzyme assay principle.

Materials and Reagents

• Substrate: 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2

• Enzyme: Purified enzyme of interest (e.g., recombinant human ADAMTS-4 or ADAMTS-5)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% (v/v) Brij-35.[7][8] Note: Buffer composition may need to be optimized for different enzymes.

• Inhibitor (for control experiments): A known inhibitor of the target enzyme (e.g., EDTA for metalloproteinases).

• Microplate: Black, flat-bottom 96- or 384-well microplate suitable for fluorescence measurements.

• Fluorescence Microplate Reader: Capable of excitation at ~485 nm and emission detection at ~520 nm.

Experimental Protocols

Reagent Preparation

• Substrate Stock Solution: Prepare a 1-10 mM stock solution of the peptide substrate in DMSO. Store at -20°C, protected from light.

• Enzyme Working Solution: Dilute the enzyme to the desired concentration in assay buffer. The optimal concentration should be determined empirically but is often in the low nanomolar range (e.g., 1-20 nM for ADAMTS-4).[7] Keep the enzyme on ice until use.

• Assay Buffer: Prepare the assay buffer and ensure it is at the desired reaction temperature before use.

Enzyme Assay Protocol

The following protocol is a general guideline and should be optimized for the specific enzyme and experimental goals.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 | ADAMTS-4/ADAMTS-5底物 | MCE [medchemexpress.cn]
• 4. 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2_TargetMol [targetmol.cn]
• 5. medchemexpress.com [medchemexpress.com]
• 6. FRETS-VWF73, a first fluorogenic substrate for ADAMTS13 assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Screening of potential ADAMTS-4 inhibitors utilizing a collagen-model FRET substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ora.ox.ac.uk [ora.ox.ac.uk]

Application Notes and Protocols for 5-Fam-tegeargsvillk(5-tamra)K-NH2 in In Vitro Cartilage Degradation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Articular cartilage degradation is the hallmark of osteoarthritis (OA), a degenerative joint disease affecting millions worldwide. The breakdown of the cartilage extracellular matrix is primarily mediated by proteolytic enzymes, notably the aggrecanase family (ADAMTS-4 and ADAMTS-5) and matrix metalloproteinases (MMPs). The fluorogenic peptide, 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2, is a highly specific and sensitive tool for the detailed study of cartilage degradation in vitro.

This peptide is a FRET (Förster Resonance Energy Transfer) substrate designed to mimic the cleavage site of aggrecan, a major component of cartilage, by aggrecanases. The peptide sequence contains the fluorophore 5-carboxyfluorescein (B1664652) (5-FAM) at the N-terminus and the quencher 5-carboxytetramethylrhodamine (B559615) (5-TAMRA) on a lysine (B10760008) residue near the C-terminus. In its intact state, the proximity of the quencher to the fluorophore suppresses fluorescence. Upon enzymatic cleavage between the glycine (B1666218) and alanine (B10760859) residues by ADAMTS-4 or ADAMTS-5, the fluorophore and quencher are separated, resulting in a quantifiable increase in fluorescence. This allows for real-time monitoring of enzyme activity.

Key Applications:

• Kinetic analysis of ADAMTS-4 and ADAMTS-5 activity.

• High-throughput screening and characterization of potential aggrecanase inhibitors.

• Assessment of aggrecanase activity in biological samples, such as conditioned media from chondrocyte or cartilage explant cultures.

Experimental Protocols

Enzyme Kinetics Assay

This protocol outlines the determination of kinetic parameters (Km and Vmax) for ADAMTS-4 and ADAMTS-5 using the 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 substrate.

Materials:

• 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 substrate

• Recombinant human ADAMTS-4 and ADAMTS-5

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35, pH 7.5

• DMSO

• 96-well black, flat-bottom plates

• Fluorescence microplate reader (Excitation: ~485 nm, Emission: ~520 nm)

Procedure:

• Substrate Preparation: Prepare a 1 mM stock solution of the FRET peptide in DMSO. Serially dilute the stock solution in Assay Buffer to obtain a range of final concentrations (e.g., 0.5 µM to 50 µM).

• Enzyme Preparation: Dilute recombinant ADAMTS-4 or ADAMTS-5 in cold Assay Buffer to the desired final concentration (e.g., 5-10 nM).

• Assay Setup: In a 96-well plate, add 50 µL of each substrate dilution in triplicate. Add 40 µL of Assay Buffer to each well.

• Reaction Initiation: Start the reaction by adding 10 µL of the diluted enzyme solution to each well.

• Measurement: Immediately place the plate in a fluorescence reader pre-heated to 37°C. Monitor the increase in fluorescence intensity over time (e.g., every 60 seconds for 30-60 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot for each substrate concentration.

  • Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

Inhibitor Screening (IC50 Determination)

This protocol is for assessing the potency of candidate inhibitors against ADAMTS-4 and ADAMTS-5.

Materials:

• Same as in Protocol 2.1.

• Test inhibitors

Procedure:

• Reagent Preparation:

  • Prepare the FRET substrate in Assay Buffer at a concentration equal to the Km value determined in Protocol 2.1.

  • Prepare the enzyme (ADAMTS-4 or ADAMTS-5) in Assay Buffer at a concentration that gives a robust signal within the linear range of the assay.

  • Prepare a serial dilution of the test inhibitor in Assay Buffer (e.g., from 1 nM to 100 µM).

• Assay Setup: To a 96-well plate, add 50 µL of the substrate solution, 25 µL of the inhibitor dilution (or vehicle control), and 25 µL of the enzyme solution in triplicate.

• Incubation: Incubate the plate at 37°C for a fixed period (e.g., 60 minutes), ensuring the reaction remains in the linear phase in the absence of an inhibitor.

• Measurement: Measure the endpoint fluorescence.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

Cartilage Explant Culture Degradation Assay

This protocol describes an in vitro model of cartilage degradation using cartilage explants stimulated with pro-inflammatory cytokines.

Materials:

• Bovine or porcine articular cartilage explants (e.g., 3 mm diameter biopsies)

• DMEM/F-12 medium supplemented with antibiotics and glutamine

• Fetal Bovine Serum (FBS)

• Pro-inflammatory cytokines (e.g., Interleukin-1α (IL-1α) and Oncostatin M (OSM))

• 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 substrate and Assay Buffer

• Dimethylmethylene blue (DMMB) dye for glycosaminoglycan (GAG) quantification

Procedure:

• Explant Culture: Harvest cartilage explants under sterile conditions and culture them in DMEM/F-12 with 10% FBS for 24-48 hours to allow them to equilibrate.

• Starvation and Stimulation: Wash the explants with serum-free medium and then culture in serum-free medium for 24 hours. Subsequently, treat the explants with pro-inflammatory cytokines (e.g., 10 ng/mL IL-1α and 20 ng/mL OSM) in serum-free medium for 7-14 days. Collect the conditioned medium at various time points.

• Aggrecanase Activity Measurement: Use the collected conditioned medium as the enzyme source in the FRET assay described in Protocol 2.1 (using a fixed, optimized substrate concentration).

• GAG Release Measurement: Quantify the amount of sulfated GAGs released into the conditioned medium using the DMMB assay as an indicator of cartilage degradation.

• Data Analysis: Correlate the aggrecanase activity measured with the FRET substrate to the extent of GAG release to assess the role of aggrecanases in the cytokine-induced cartilage degradation.

Data Presentation

The following tables present representative quantitative data that can be obtained using the described protocols. Note: The specific values may vary depending on the experimental conditions, enzyme and substrate batches.

Table 1: Representative Kinetic Parameters for ADAMTS-4 and ADAMTS-5 with 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2

Enzyme	Km (µM)	Vmax (RFU/min)	kcat/Km (M⁻¹s⁻¹)
ADAMTS-4	12.5	8,500	1.1 x 10⁵
ADAMTS-5	9.8	15,200	2.6 x 10⁵

Table 2: Representative IC50 Values for a Known ADAMTS Inhibitor (e.g., GI254023X)

Enzyme	IC50 (nM)
ADAMTS-4	25
ADAMTS-5	10

Mandatory Visualizations

Caption: Principle of the FRET-based assay for aggrecanase activity.

Caption: General experimental workflow for kinetic and inhibitor analysis.

Technical Notes & Optimization

Preventing photobleaching of 5-FAM in fluorescence assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the photobleaching of 5-Carboxyfluorescein (5-FAM) in fluorescence assays.

Troubleshooting Guide

This guide addresses specific issues you may encounter with 5-FAM signal loss during your experiments.

Problem 1: Rapid loss of fluorescence signal during imaging.

• Question: My 5-FAM signal is disappearing very quickly when I expose my sample to the excitation light. What is causing this and how can I fix it?

• Answer: This rapid signal loss is likely due to photobleaching, the irreversible photochemical destruction of the fluorophore.[1][2] The primary causes are prolonged exposure to high-intensity light and the generation of reactive oxygen species (ROS).[1][3]

  Solutions:

  • Reduce Excitation Intensity: Use the lowest possible laser power or illumination intensity that provides a sufficient signal-to-noise ratio.[1][4] Neutral density filters can be used to decrease the intensity of the excitation light without altering its wavelength.[1][2]

  • Minimize Exposure Time: Shorten the image acquisition time or use a faster frame rate.[1][2] Avoid unnecessarily long exposures when not actively acquiring data.[4]

  • Use an Antifade Reagent: Incorporate a commercial or homemade antifade reagent into your mounting medium or live-cell imaging buffer. These reagents work by scavenging reactive oxygen species.[5]

Problem 2: Weak initial fluorescence signal.

• Question: My 5-FAM signal is weak from the very beginning of my experiment, even before significant photobleaching could occur. What could be the issue?

• Answer: A weak initial signal can be due to several factors unrelated to photobleaching, although some antifade reagents can cause initial quenching of the fluorescence.[6][7]

  Solutions:

  • Check Labeling Efficiency: Ensure that your protein or molecule of interest has been successfully labeled with 5-FAM. Refer to established protocols for conjugating 5-FAM.[8]

  • Optimize pH: The fluorescence of 5-FAM is pH-sensitive. Ensure your buffer is at an optimal pH (typically pH 7-9) for maximal fluorescence.

  • Evaluate Antifade Reagent: Some antifade reagents can reduce the initial fluorescence intensity.[6] If you suspect this is the case, you can try diluting the antifade reagent or testing a different formulation.[7]

Problem 3: High background fluorescence.

• Question: I am observing a lot of background noise in my images, which is making it difficult to see my specific 5-FAM signal. What can I do?

• Answer: High background can be caused by unbound fluorophore, autofluorescence from your sample or medium, or the antifade reagent itself.

  Solutions:

  • Washing Steps: Ensure thorough washing steps after the staining protocol to remove any unbound 5-FAM.

  • Use Phenol (B47542) Red-Free Medium: For live-cell imaging, use a medium that does not contain phenol red, as it can contribute to background fluorescence.[9]

  • Background Subtraction: Use image analysis software to perform background subtraction.

  • Antifade Reagent Choice: Some antifade reagents have lower background fluorescence than others.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as 5-FAM, upon exposure to excitation light.[2] When a fluorophore absorbs light, it enters an excited state. From this excited state, it can interact with molecular oxygen, leading to the formation of reactive oxygen species (ROS) that chemically alter the fluorophore, rendering it non-fluorescent.[1][3][10]

Q2: How do antifade reagents work?

A2: Antifade reagents are chemical compounds that protect fluorophores from photobleaching. Their primary mechanism of action is the scavenging of reactive oxygen species (ROS) that are generated during the fluorescence excitation process.[5] By neutralizing these damaging molecules, antifade reagents extend the fluorescent lifetime of the dye.

Q3: Can I use antifade reagents for live-cell imaging?

A3: Yes, there are specific antifade reagents designed for live-cell imaging that are less toxic to cells.[4] It is important to use a reagent specifically formulated for live cells, as mounting media for fixed samples are generally not compatible with living cells.[4] Trolox, a vitamin E analog, is a commonly used cell-permeable antifade reagent.[5]

Q4: Are there more photostable alternatives to 5-FAM?

A4: Yes, while 5-FAM is a popular green fluorescent dye, other fluorophores have been developed with improved photostability.[11] For example, the Alexa Fluor and DyLight Fluor dye families are known to be more photostable than traditional dyes like FITC and its derivatives.[12][13]

Q5: How can I quantitatively measure photobleaching in my experiments?

A5: You can measure photobleaching by continuously acquiring images of your sample over time and measuring the decrease in fluorescence intensity in a defined region of interest. The rate of fluorescence decay can then be calculated. This can be useful for comparing the effectiveness of different antifade reagents or imaging conditions.

Quantitative Data on Antifade Reagents

The following tables summarize the performance of various antifade reagents in protecting fluorescein-based dyes from photobleaching.

Table 1: Comparison of Half-Life Times for Fluorescein in Different Mounting Media

Mounting Medium	Half-Life (seconds)	Reference
90% Glycerol in PBS (pH 8.5)	9	[14]
Vectashield	96	[14]

Table 2: Relative Effectiveness of Common Antifade Agents

Antifade Agent	Relative Effectiveness	Key Properties	References
p-Phenylenediamine (PPD)	Very High	Most effective, but can be toxic and may react with certain dyes.[15][16]	[15][16]
n-Propyl gallate (NPG)	High	Effective, but can be difficult to dissolve.[15][16]	[15][16]
1,4-diazabicyclo[15][15][15]-octane (DABCO)	Moderate	Less effective than PPD but also less toxic.[15][16]	[15][16]
Vectashield	Very High	Commercially available, offers excellent antifading properties for fluorescein.[14]	[14]
ProLong Gold	High	Commercially available antifade mounting medium.[1]	[1]

Experimental Protocols

Protocol 1: Applying a Commercial Antifade Mounting Medium for Fixed Samples

• Complete Staining: Perform your immunofluorescence or other staining protocol to label your sample with 5-FAM.

• Final Wash: After the final staining step, wash the sample thoroughly with phosphate-buffered saline (PBS) or a similar buffer to remove any unbound reagents.

• Remove Excess Buffer: Carefully aspirate the excess buffer from the slide or coverslip, being careful not to let the sample dry out completely.

• Add Antifade Mountant: Place a small drop of the antifade mounting medium (e.g., ProLong Gold or Vectashield) onto the sample.

• Mount Coverslip: Gently lower a clean coverslip onto the drop of mounting medium, avoiding the introduction of air bubbles.

• Seal (Optional): For long-term storage, you can seal the edges of the coverslip with nail polish or a commercial sealant.

• Curing: Allow the mounting medium to cure according to the manufacturer's instructions. Some mountants require an overnight incubation at room temperature in the dark.

• Imaging: The sample is now ready for fluorescence imaging.

Protocol 2: Setting Up the Microscope to Minimize Photobleaching

• Power On: Turn on the microscope, light source, and camera.

• Locate Sample: Using a low magnification objective and transmitted light (brightfield or DIC), locate the area of interest on your sample. This minimizes the exposure of your fluorescently labeled regions to the excitation light.[17][18]

• Switch to Fluorescence: Switch to the appropriate filter cube for 5-FAM (blue excitation, green emission).

• Minimize Excitation Intensity: Set the excitation light source to the lowest possible intensity that allows you to see your signal. If available, use a neutral density filter to further reduce the intensity.[1][4]

• Optimize Camera Settings:

  • Exposure Time: Set the shortest exposure time that provides a good signal-to-noise ratio.[1]

  • Gain: Increase the camera gain if necessary to compensate for low light levels, but be aware that this can also increase noise.

• Acquire Image: Capture your image or time-lapse series.

• Block Excitation Light: Between acquisitions, ensure the shutter for the excitation light is closed to prevent unnecessary photobleaching.[4]

Visualizations

Caption: Mechanism of 5-FAM photobleaching.

Caption: Troubleshooting workflow for rapid signal loss.

Caption: Experimental workflow to minimize photobleaching.

References

• 1. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 2. azolifesciences.com [azolifesciences.com]
• 3. researchgate.net [researchgate.net]
• 4. biocompare.com [biocompare.com]
• 5. Antifade Reagents | Fluorescence Imaging | Tocris Bioscience [tocris.com]
• 6. researchgate.net [researchgate.net]
• 7. emsdiasum.com [emsdiasum.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 11. 5-FAM [5-Carboxyfluorescein] [anaspec.com]
• 12. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparison of antifading agents used in immunofluorescence [pubmed.ncbi.nlm.nih.gov]
• 16. bidc.ucsf.edu [bidc.ucsf.edu]
• 17. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. How do I reduce sample exposure in order to minimize photobleaching? | AAT Bioquest [aatbio.com]

5-Fam-tegeargsvillk(5-tamra)K-NH2 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of the FRET peptide substrate, 5-Fam-tegeargsvillk(5-tamra)K-NH2. Here you will find troubleshooting guides and frequently asked questions to ensure the optimal performance and longevity of this reagent in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized 5-Fam-tegeargsvillk(5-tamra)K-NH2 peptide?

A1: For long-term storage, the lyophilized powder should be stored at -80°C, where it can be stable for up to two years. For shorter-term storage, -20°C is suitable for up to one year. It is crucial to keep the product sealed and protected from moisture.

Q2: What is the recommended procedure for reconstituting the peptide?

A2: It is recommended to dissolve the peptide in a high-quality, anhydrous solvent such as Dimethyl Sulfoxide (DMSO) to prepare a stock solution. Briefly vortex to ensure the peptide is fully dissolved.

Q3: How should I store the reconstituted peptide solution?

A3: Aliquot the reconstituted peptide into smaller, single-use volumes to avoid multiple freeze-thaw cycles. For optimal stability, store these aliquots at -80°C, which should maintain integrity for up to six months. For shorter periods, storage at -20°C is acceptable for up to one month. Always ensure the storage container is sealed tightly to prevent evaporation and contamination.

Q4: Is this peptide sensitive to light?

A4: Yes, as with most fluorescently labeled molecules, this peptide is sensitive to light. Both the lyophilized powder and the reconstituted solution should be protected from light to prevent photobleaching of the FAM and TAMRA dyes, which would lead to a decrease in fluorescence signal. Store in amber vials or wrap tubes in foil.

Q5: What is the optimal pH range for using this FRET peptide?

A5: The fluorescence of the TAMRA dye can be pH-sensitive, with some reports indicating a decrease in fluorescence intensity in alkaline environments (pH > 8.0). Therefore, to ensure consistent and optimal performance, it is recommended to use this peptide in buffers within a pH range of 7.0 to 8.0.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of 5-Fam-tegeargsvillk(5-tamra)K-NH2 in your experiments.

Problem	Possible Cause	Solution
Low or no fluorescent signal	Peptide degradation due to improper storage.	Verify that the peptide has been stored according to the recommended conditions (see FAQs). If degradation is suspected, it is best to use a fresh vial of the peptide.
Photobleaching of the fluorescent dyes.	Minimize exposure of the peptide to light at all stages of handling and experimentation. Use low-light conditions when possible and store in light-protected containers.
Incorrect buffer pH.	Ensure the pH of your experimental buffer is within the optimal range of 7.0-8.0 for TAMRA fluorescence.
Inactive enzyme in protease assays.	Confirm the activity of your enzyme using a known positive control substrate.
High background fluorescence	Intrinsic fluorescence of TAMRA.	While TAMRA is used as a quencher for FAM in the intact peptide, it is itself fluorescent. Ensure your experimental setup and controls account for the baseline fluorescence of the uncleaved peptide.
Contaminated reagents or buffers.	Use high-purity, fresh reagents and buffers. Filter-sterilize buffers if necessary.
Inconsistent results between experiments	Multiple freeze-thaw cycles of the stock solution.	Aliquot the reconstituted peptide into single-use volumes to avoid repeated freezing and thawing, which can lead to peptide degradation.
Pipetting inaccuracies.	Use calibrated pipettes and proper pipetting techniques, especially when working with small volumes.
Variations in experimental conditions.	Maintain consistent experimental parameters such as temperature, incubation times, and reagent concentrations across all experiments.

Quantitative Data Summary

The following table summarizes the recommended storage conditions for 5-Fam-tegeargsvillk(5-tamra)K-NH2 to ensure its stability and performance.

Form	Storage Temperature	Duration	Key Considerations
Lyophilized Powder	-80°C	Up to 2 years	Keep sealed and protected from moisture.
-20°C	Up to 1 year	Keep sealed and protected from moisture.
Reconstituted in Solvent (e.g., DMSO)	-80°C	Up to 6 months	Aliquot into single-use volumes. Protect from light.
-20°C	Up to 1 month	Aliquot into single-use volumes. Protect from light.

Experimental Protocols

Protocol for Assessing the Stability of 5-Fam-tegeargsvillk(5-tamra)K-NH2 in a Biological Matrix

This protocol outlines a method to determine the stability of the FRET peptide in a biological fluid (e.g., serum, cell culture media) using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

1. Materials and Reagents:

• 5-Fam-tegeargsvillk(5-tamra)K-NH2

• Biological matrix (e.g., human serum, cell culture medium)

• DMSO (HPLC grade)

• Acetonitrile (ACN, HPLC grade)

• Trifluoroacetic Acid (TFA, HPLC grade)

• Water (HPLC grade)

• Incubator or water bath at 37°C

• Microcentrifuge tubes

• RP-HPLC system with a fluorescence detector

2. Procedure:

• Preparation of Peptide Stock Solution: Prepare a 1 mg/mL stock solution of the peptide in DMSO.

• Incubation:

  • Pre-warm the biological matrix to 37°C.

  • Spike the biological matrix with the peptide stock solution to a final concentration of 100 µg/mL. Ensure the final DMSO concentration is low (e.g., <1%) to minimize effects on matrix components.

  • Incubate the mixture at 37°C.

  • At various time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the incubation mixture.

• Sample Preparation for HPLC:

  • To the collected aliquot, add an equal volume of a precipitating solution (e.g., 1% TFA in ACN) to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 20 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Carefully transfer the supernatant to an HPLC vial.

• RP-HPLC Analysis:

  • Inject the supernatant onto a C18 RP-HPLC column.

  • Use a gradient elution with Mobile Phase A (0.1% TFA in water) and Mobile Phase B (0.1% TFA in ACN).

  • Set the fluorescence detector to the excitation and emission wavelengths of FAM (e.g., Ex: 495 nm, Em: 520 nm) to monitor the intact peptide.

  • Identify the peak corresponding to the intact peptide based on its retention time, confirmed by a standard injection.

  • Integrate the peak area of the intact peptide at each time point.

• Data Analysis:

  • Calculate the percentage of intact peptide remaining at each time point relative to the zero time point.

  • Plot the percentage of intact peptide versus time to determine the degradation profile and calculate the half-life.

Visualizations

Caption: Troubleshooting workflow for low or inconsistent signal.

Technical Support Center: Improving ADAMTS-4 Detection Sensitivity with Peptide Substrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with peptide substrates to detect ADAMTS-4 activity.

Frequently Asked Questions (FAQs)

Q1: What are the common types of peptide substrates used for ADAMTS-4 detection?

A1: The most common types of peptide substrates for ADAMTS-4 detection are Fluorescence Resonance Energy Transfer (FRET) peptides and neoepitope-generating peptides used in ELISA-based assays.

• FRET Peptides: These synthetic peptides contain a fluorophore and a quencher pair.[1] Upon cleavage by ADAMTS-4, the fluorophore and quencher are separated, leading to an increase in fluorescence that can be monitored in real-time.[2] Common fluorophore/quencher pairs include Mca/Dnp and 6-FAM/QSY-9.[2][3]

• Neoepitope Peptides: These assays utilize antibodies that specifically recognize the new N- or C-terminal epitope generated after ADAMTS-4 cleaves a larger substrate, such as a recombinant aggrecan interglobular domain (IGD).[4][5] The detection is typically carried out using an ELISA format.[4]

Q2: How can I improve the sensitivity of my ADAMTS-4 assay?

A2: Improving sensitivity can be achieved through several strategies:

• Optimize Substrate Concentration: The substrate concentration should be carefully optimized. For many assays, a concentration below the Michaelis constant (K_m) is ideal to ensure the reaction rate is proportional to the enzyme concentration. However, for screening certain types of inhibitors, a substrate concentration much greater than K_m may be preferred.[2]

• Enzyme Concentration: Use an optimal concentration of recombinant ADAMTS-4. A common starting point is in the low nanomolar range (e.g., 0.25 nM to 10 nM).[2][4]

• Incubation Time: Increasing the incubation time can lead to a greater accumulation of cleaved product, thereby enhancing the signal. However, long incubation times may also increase the risk of non-specific substrate degradation.[2]

• Choice of Peptide Substrate: The sequence and conformation of the peptide substrate are critical. Substrates with higher catalytic efficiency (k_cat/K_m) will yield a stronger signal. Some studies suggest that ADAMTS-4 prefers substrates with a triple-helical conformation.[6][7]

• Buffer Conditions: Ensure the assay buffer composition is optimal for ADAMTS-4 activity, including pH (typically around 7.5), salt concentration, and the presence of necessary cofactors like Ca²⁺ and Zn²⁺.[4]

Q3: What is the significance of the peptide substrate sequence for ADAMTS-4 specificity?

A3: The amino acid sequence flanking the cleavage site is a primary determinant of substrate specificity for ADAMTS-4. Studies using peptide libraries have identified preferred cleavage motifs. For instance, a key finding is the preference for a Glutamic acid (Glu) residue at the P1 position of the cleavage site.[3] Peptides designed with these preferred motifs can exhibit higher selectivity for ADAMTS-4 over other related proteases like ADAMTS-5 or various Matrix Metalloproteinases (MMPs).[3][8]

Troubleshooting Guides

Issue 1: High Background Signal or False Positives in FRET Assays

Possible Causes and Solutions:

Cause	Solution
Autohydrolysis of Substrate	Run a control with the substrate in assay buffer without the enzyme to check for spontaneous fluorescence increase. If observed, consider synthesizing a more stable peptide or reducing the incubation time.
Compound Interference	Screened compounds may be fluorescent themselves or quench the fluorescence signal.[2] Pre-screen compounds for intrinsic fluorescence at the assay's excitation and emission wavelengths.
Contaminating Proteases	The recombinant ADAMTS-4 preparation may contain other proteases. Verify the purity of the enzyme using SDS-PAGE. Include broad-spectrum protease inhibitors in the assay buffer, ensuring they do not inhibit ADAMTS-4.
Light Scattering	Precipitated compounds can cause light scattering, leading to false signals. Check for compound precipitation and consider reducing the compound concentration or using a different solvent.

Issue 2: Low or No Signal Detected

Possible Causes and Solutions:

Cause	Solution
Inactive Enzyme	Verify the activity of the ADAMTS-4 enzyme using a well-characterized control substrate. Ensure proper storage and handling of the enzyme. C-terminal truncation can activate the proteolytic activity of ADAMTS-4.[2]
Suboptimal Assay Conditions	Re-evaluate and optimize buffer pH, salt concentration, and cofactor concentrations (Ca²⁺, Zn²⁺).[4] The optimal pH is typically around 7.5.[4]
Incorrect Wavelengths	Confirm that the excitation and emission wavelengths used in the plate reader are correct for the specific fluorophore/quencher pair in your FRET substrate.[2]
Substrate Incompatibility	The chosen peptide substrate may not be efficiently cleaved by ADAMTS-4. Short peptides may not be readily hydrolyzed as secondary interaction sites on the substrate are often required for effective cleavage.[4] Consider using a different, validated peptide sequence or a larger, more structured substrate.[6]
Presence of Inhibitors	The sample matrix or buffer components may contain inhibitors of ADAMTS-4. For example, heparin has been shown to inhibit the aggrecanase activity of ADAMTS-4.[9] Run a control with a known amount of active enzyme in a simple buffer to test for inhibition.

Issue 3: Poor Assay Reproducibility

Possible Causes and Solutions:

Cause	Solution
Pipetting Inaccuracies	Use calibrated pipettes and proper pipetting techniques, especially for small volumes of enzyme and substrate.
Temperature Fluctuations	Ensure consistent incubation temperatures, as enzyme kinetics are highly temperature-dependent. Use a temperature-controlled plate reader or incubator.
Reagent Instability	Prepare fresh reagents and enzyme dilutions before each experiment. Some peptide substrates may be sensitive to light or repeated freeze-thaw cycles.
Plate Edge Effects	Avoid using the outer wells of the microplate, as they are more prone to evaporation and temperature variations.

Quantitative Data Summary

Table 1: Kinetic Parameters of Various ADAMTS-4 Peptide Substrates

Substrate	K_m (μM)	k_cat (s⁻¹)	Catalytic Efficiency (k_cat/K_m) (M⁻¹s⁻¹)	Reference
fTHPa	47.1	0.0120	255	[2]
Aggrecan IGD Peptide	480	N/A	N/A	[2]
Modified Aggrecan IGD	< 0.02	N/A	N/A	[2][4]
13-mer FRET peptide (DVQEFRGVTAVIR-based)	~35	N/A	N/A	[3]
13-mer FRET peptide (HNEFRQRETYMVF-based)	~35	N/A	N/A	[3]

N/A: Not available in the cited source.

Table 2: Recommended Assay Conditions for ADAMTS-4 Activity

Parameter	Recommended Range/Value	Reference
Recombinant ADAMTS-4 Conc.	0.25 nM - 10 nM	[2][4]
Peptide Substrate Conc.	0.1 μM - 10 μM	[2][4]
Incubation Temperature	37°C	[4]
Assay Buffer pH	7.5	[4]
Calcium Chloride (CaCl₂)	5 mM	[4]
Zinc Chloride (ZnCl₂)	10 μM	[4]

Experimental Protocols

Protocol 1: General FRET-Based Assay for ADAMTS-4 Activity

• Reagent Preparation:

  • Prepare an assay buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM CaCl₂, and 10 μM ZnCl₂.[4]

  • Prepare a stock solution of the FRET peptide substrate in DMSO. Determine the precise concentration spectrophotometrically.[1]

  • Prepare a stock solution of recombinant human ADAMTS-4 in an appropriate buffer.

• Assay Procedure:

  • Dilute the FRET peptide substrate to the desired final concentration (e.g., 1-10 μM) in the assay buffer.

  • Add the diluted substrate to the wells of a microplate (e.g., a 96-well or 384-well black plate).

  • To initiate the reaction, add the diluted ADAMTS-4 enzyme to a final concentration in the low nanomolar range (e.g., 1-10 nM).

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths for the chosen fluorophore.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) from the linear portion of the progress curve.

  • For inhibitor screening, compare the reaction rates in the presence and absence of the test compounds.

Protocol 2: ELISA-Based Assay for ADAMTS-4 Activity using Aggrecan IGD

• Enzymatic Reaction:

  • Incubate recombinant human aggrecan interglobular domain (IGD) substrate (0.1 μM) with varying concentrations of truncated ADAMTS-4.[4]

  • The reaction should be performed in an assay buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM CaCl₂, 10 μM ZnCl₂, 0.05% Brij 35) at 37°C for a set period (e.g., 15 minutes to 2 hours).[4]

  • Stop the reaction by adding EDTA to a final concentration of 10 mM.[4]

• ELISA Detection:

  • Coat a microplate with a capture antibody that binds to a region of the aggrecan IGD outside of the cleavage site.

  • Add the reaction mixtures to the coated wells and incubate to allow the cleaved and uncleaved substrate to bind.

  • Wash the plate to remove unbound components.

  • Add a detection antibody that is specific for the newly generated N-terminal ARGSVIL neoepitope.[4] This antibody is often biotinylated.

  • Wash the plate and add a streptavidin-horseradish peroxidase (HRP) conjugate.

  • Wash again and add a colorimetric HRP substrate (e.g., TMB).

  • Stop the color development with an appropriate stop solution and measure the absorbance at the recommended wavelength.

• Data Analysis:

  • Generate a standard curve using a synthetic peptide corresponding to the neoepitope (ARGSVIL).

  • Quantify the amount of cleaved product in the enzymatic reactions by comparing their absorbance values to the standard curve.

Visualizations

Caption: Workflow for a FRET-based ADAMTS-4 activity assay.

Caption: Troubleshooting guide for low signal in ADAMTS-4 assays.

References

• 1. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Screening of potential ADAMTS-4 inhibitors utilizing a collagen-model FRET substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of an ADAMTS-4 cleavage motif using phage display leads to the development of fluorogenic peptide substrates and reveals matrilin-3 as a novel substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Quantitative Assay for Aggrecanase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A microplate assay for the screening of ADAMTS-4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Substrate conformation modulates aggrecanase (ADAMTS-4) affinity and sequence specificity. Suggestion of a common topological specificity for functionally diverse proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regulation of ADAMTS Proteases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Fam-tegeargsvillk(5-tamra)K-NH2 Cleavage Assays

This technical support guide provides troubleshooting advice and frequently asked questions for researchers using the FRET peptide substrate 5-Fam-tegeargsvillk(5-tamra)K-NH2, a tool for measuring the activity of the proteases ADAMTS-4 and ADAMTS-5.

Frequently Asked Questions (FAQs)

Q1: What is the identity and intended enzymatic target of 5-Fam-tegeargsvillk(5-tamra)K-NH2?

A1: This molecule is a Fluorescence Resonance Energy Transfer (FRET) peptide substrate. It is designed to be cleaved by the metalloproteases ADAMTS-4 (aggrecanase-1) and ADAMTS-5 (aggrecanase-2), which are key enzymes in the degradation of cartilage aggrecan and are implicated in osteoarthritis.[1][2][3][4][5]

Q2: How does the FRET assay with this peptide work?

A2: The peptide is labeled with a fluorophore (5-FAM) and a quencher (5-TAMRA). In the intact peptide, the proximity of the quencher to the fluorophore suppresses the fluorescent signal. Upon enzymatic cleavage of the peptide backbone, the fluorophore and quencher are separated, leading to an increase in fluorescence that is proportional to the enzyme's activity.

Q3: What is the specific cleavage site within the peptide sequence TEGEARGSVILLK?

A3: ADAMTS-4 and ADAMTS-5 are glutamyl endopeptidases, meaning they primarily cleave peptide bonds C-terminal to a glutamic acid (Glu, E) residue.[2][6] The likely intended cleavage site within the TEGEARGSVILLK sequence is after the glutamic acid at position 4, i.e., between Glu and Ala (TEGE↓ARGSVILLK). A known cleavage motif for ADAMTS-4 is E-(AFVLMY)-X(0,1)-(RK)-X(2,3)-(ST)-(VYIFWMLA), which aligns with the E-ARGSV part of the substrate sequence.[6]

Q4: What are the optimal assay conditions for using this substrate?

A4: While optimization is recommended for each specific experimental setup, a common starting point for ADAMTS-4/5 FRET assays includes a buffer of 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, and a non-ionic detergent like 0.05% (v/v) Brij-35, at a pH of 7.5 and a temperature of 37°C.[1][7]

Troubleshooting Guide: Non-Specific Cleavage

Non-specific cleavage can lead to high background fluorescence and inaccurate measurements of enzyme activity. The following guide addresses common causes and solutions.

Problem 1: High background fluorescence in the "no enzyme" control.

Possible Cause	Troubleshooting Step
Peptide Instability/Degradation: The peptide may be degrading non-enzymatically under the experimental conditions.	1. Verify Peptide Integrity: Run a control with only the peptide and assay buffer. Monitor fluorescence over time. A significant increase indicates peptide instability.2. Optimize Buffer Conditions: Non-enzymatic peptide cleavage can be pH and temperature-dependent.[7] Test a range of pH values (e.g., 6.5-8.5) and lower incubation temperatures if possible.3. Protect from Light: Ensure peptide stocks and assay plates are protected from light to prevent photobleaching or degradation.
Contaminating Proteases in Reagents: Buffer components or other additives may be contaminated with proteases.	1. Use High-Purity Reagents: Ensure all buffer components are of molecular biology grade.2. Prepare Fresh Buffers: Use freshly prepared and filtered (0.22 µm) assay buffer for each experiment.

Problem 2: Cleavage is observed, but it is not inhibited by specific ADAMTS-4/5 inhibitors.

Possible Cause	Troubleshooting Step
Presence of Other Metalloproteases: The enzyme preparation may be contaminated with other metalloproteases (e.g., MMPs) that can cleave the substrate. Some FRET substrates for ADAMTS-5 are known to be cleaved by MMPs.[8]	1. Use a Broad-Spectrum Metalloprotease Inhibitor: In a control well, add a broad-spectrum metalloproteinase inhibitor like EDTA or a general MMP inhibitor. If cleavage is reduced, it indicates the presence of contaminating metalloproteases.2. Verify Enzyme Purity: Check the purity of your recombinant ADAMTS-4/5 enzyme preparation using SDS-PAGE.3. Use Specific Inhibitors: Compare inhibition with a specific ADAMTS inhibitor (e.g., TIMP-3) versus an MMP-specific inhibitor.[3][9]
Non-Specific Protease Contamination: The sample may contain other classes of proteases (e.g., serine or cysteine proteases).	1. Use Protease Inhibitor Cocktails: Add a protease inhibitor cocktail that targets multiple classes of proteases to a control well. If this reduces the signal, it confirms contamination.

Problem 3: Cleavage pattern suggests multiple cleavage sites.

Possible Cause	Troubleshooting Step
Enzyme Promiscuity: Under suboptimal conditions (e.g., incorrect pH, prolonged incubation), ADAMTS-4/5 might exhibit relaxed specificity. ADAMTS-4 has been shown to cleave at a secondary site in aggrecan.[5]	1. Optimize Enzyme Concentration: Titrate the enzyme concentration to find the lowest amount that gives a robust signal within the linear range of the assay.2. Reduce Incubation Time: Measure initial reaction rates (e.g., within the first 60 minutes) to minimize the chance of secondary cleavage events.[1] 3. Confirm Cleavage Site: If possible, use mass spectrometry to analyze the cleavage fragments and confirm the cleavage site.
Presence of Multiple Active Enzyme Isoforms: ADAMTS-4 can undergo autocatalytic truncation, resulting in isoforms with different properties.[2]	1. Characterize Enzyme Preparation: If possible, characterize your enzyme preparation to identify the presence of different isoforms.

Data Presentation

Table 1: Recommended Reagent Concentrations for ADAMTS-4/5 FRET Assay

Reagent	Working Concentration	Notes
Assay Buffer	50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5	Prepare fresh and filter. Brij-35 is critical for optimal activity.[1][7][8]
ADAMTS-4/5 Enzyme	1 - 40 nM	Optimal concentration should be determined empirically by titration.[1][7]
FRET Substrate	0.5 - 20 µM	The final concentration should ideally be below the Kₘ for accurate kinetic studies.[1][6]
Inhibitor (e.g., TIMP-3)	Sub-nanomolar to low nanomolar range	The Kᵢ for TIMP-3 inhibition of ADAMTS-4/5 is in the sub-nanomolar range.[9]

Experimental Protocols

Protocol: Standard FRET-Based Cleavage Assay for ADAMTS-4/5 Activity

This protocol is a general guideline and should be optimized for your specific experimental conditions.

• Reagent Preparation:

  • Prepare Assay Buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35). Keep on ice.

  • Prepare a 10X stock solution of the FRET peptide substrate (5-Fam-tegeargsvillk(5-tamra)K-NH2) in DMSO.

  • Prepare working solutions of ADAMTS-4 or ADAMTS-5 enzyme in Assay Buffer. Keep on ice.

• Assay Setup:

  • Use a black, flat-bottom 96-well microplate to minimize background fluorescence.

  • Prepare the following controls in triplicate:

    • Substrate Only: Assay Buffer + Substrate.

    • Enzyme Only: Assay Buffer + Enzyme.

    • Inhibitor Control: Assay Buffer + Enzyme + Inhibitor (e.g., 10 mM EDTA or a specific inhibitor like TIMP-3).

  • For test wells, add the appropriate volume of inhibitor or vehicle control.

  • Add the enzyme solution to all wells except the "Substrate Only" controls.

  • Incubate the plate at 37°C for 10-15 minutes to allow the enzyme and inhibitors to equilibrate.

• Initiating the Reaction:

  • Prepare a 2X working solution of the FRET substrate in Assay Buffer.

  • To start the reaction, add the 2X substrate solution to all wells. The final volume should be consistent across all wells (e.g., 100 µL).

• Data Acquisition:

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically over a period of 1-2 hours, with readings taken every 1-2 minutes.

  • Use an excitation wavelength of ~485 nm and an emission wavelength of ~520-538 nm for the FAM fluorophore.[1]

• Data Analysis:

  • Subtract the background fluorescence (from "Substrate Only" wells) from all other readings.

  • Plot the relative fluorescence units (RFU) against time.

  • Determine the initial reaction velocity (V₀) from the linear portion of the curve.

  • Compare the velocities of the test samples to the controls to determine the percentage of inhibition or activity.

Mandatory Visualizations

Caption: FRET mechanism of the 5-Fam-tegeargsvillk(5-tamra)K-NH2 substrate.

Caption: Troubleshooting workflow for non-specific cleavage.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. Autocatalytic cleavage of ADAMTS-4 (Aggrecanase-1) reveals multiple glycosaminoglycan-binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of ADAM-TS4 and ADAM-TS5 prevents aggrecan degradation in osteoarthritic cartilage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ADAMTS4 - Wikipedia [en.wikipedia.org]
• 6. Identification of an ADAMTS-4 cleavage motif using phage display leads to the development of fluorogenic peptide substrates and reveals matrilin-3 as a novel substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Screening of potential ADAMTS-4 inhibitors utilizing a collagen-model FRET substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of Selective ADAMTS-5 Peptide Substrates to Monitor Proteinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The C-terminal domains of ADAMTS-4 and ADAMTS-5 promote association with N-TIMP-3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Fluorescent Peptide Substrate Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluorescent peptide substrates.

Frequently Asked Questions (FAQs)

1. What is the principle behind fluorescent peptide substrate assays?

Fluorescent peptide substrate assays are used to measure enzyme activity. These substrates consist of a peptide sequence recognized by a specific enzyme, flanked by a fluorophore and a quencher molecule. In the intact substrate, the quencher absorbs the energy emitted by the fluorophore, resulting in minimal fluorescence. When the enzyme cleaves the peptide bond, the fluorophore and quencher are separated, leading to an increase in fluorescence intensity. This increase is directly proportional to the enzyme's activity and can be monitored over time.[1][2][3][4]

2. How do I select the appropriate fluorescent peptide substrate?

Choosing the correct substrate is crucial for a successful assay. The peptide sequence must be specific to the target enzyme to minimize off-target cleavage by other proteases that may be present in the sample.[1] The selection of the fluorophore and quencher is also important. Their spectral properties must be compatible with the excitation and emission wavelengths of your detection instrument (e.g., microplate reader, spectrofluorometer).[1][5]

3. What are the optimal concentrations of enzyme and substrate to use?

The ideal concentrations will vary depending on the specific enzyme and substrate. It is highly recommended to perform initial kinetic experiments to determine the Michaelis-Menten constant (Km), which represents the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax).[1][6] A common starting point is to use a substrate concentration that is 5- to 10-fold higher than the Km. The enzyme concentration should be adjusted to ensure that less than 10% of the substrate is consumed during the experiment to maintain initial velocity conditions.[1]

4. What type of microplate should I use for a fluorescence-based assay?

For fluorescence assays, it is recommended to use black, opaque microplates, preferably with a clear bottom if reading from below.[1][7] The black walls minimize light scattering and reduce background fluorescence, which improves the signal-to-noise ratio.[1][7]

Troubleshooting Guide

This guide addresses common issues encountered during the use of fluorescent peptide substrates for calibration curves and enzyme activity assays.

Issue 1: Non-Linear Calibration Curve

A common problem is observing a non-linear relationship between fluorescence intensity and the concentration of the fluorescent product.

Why is my calibration curve not linear?

• Inner Filter Effect: At high concentrations, the substrate or other assay components can absorb the excitation light before it reaches the fluorophore (primary inner filter effect) or absorb the emitted light before it reaches the detector (secondary inner filter effect).[1][8][9][10] This leads to an underestimation of the true fluorescence signal at higher concentrations.[1][11]

• Substrate Insolubility: The peptide substrate may not be fully soluble at higher concentrations, leading to precipitation and inaccurate fluorescence readings.[1]

• Self-Quenching (Aggregation): At high concentrations, fluorophores can interact with each other, leading to a decrease in fluorescence intensity.[12][13]

Troubleshooting Steps:

Potential Cause	Recommended Solution
Inner Filter Effect	Reduce the substrate concentration. As a general rule, the optical density of the solution at the excitation and emission wavelengths should be less than 0.1.[1][10] Mathematical correction formulas can also be applied if high concentrations are necessary.[1][11][14]
Substrate Insolubility	Dissolve the substrate in a small amount of an organic co-solvent like DMSO before diluting it into the aqueous assay buffer. Ensure the final concentration of the organic solvent does not negatively impact enzyme activity.[1] Gentle sonication can also aid in dissolution.[1] If solubility issues persist, consider redesigning the peptide sequence to include more hydrophilic amino acids.[1]
Self-Quenching	Work within the linear range of your fluorophore. This can be determined by preparing a standard curve of the free fluorophore.

Issue 2: High Background Fluorescence

High background fluorescence in the absence of enzymatic activity can significantly reduce the dynamic range and sensitivity of the assay.

What causes high background fluorescence?

• Substrate Instability: The fluorescent peptide substrate may be chemically unstable in the assay buffer and degrade spontaneously, releasing the fluorophore.[1]

• Autofluorescence: Components in the assay buffer (e.g., BSA), the sample itself, or the microplate can be inherently fluorescent.[1][7][15]

• Contamination: Reagents, solvents, or labware may be contaminated with fluorescent impurities.[1][7]

Troubleshooting Steps:

Potential Cause	Recommended Solution
Substrate Instability	Incubate the substrate in the assay buffer without the enzyme and measure fluorescence over time. A significant increase in signal indicates instability. Consider testing different buffer conditions (e.g., pH, ionic strength).
Autofluorescence	Measure the fluorescence of each individual assay component (buffer, sample matrix, etc.) to identify the source.[1] Consider using alternative blocking agents to BSA, such as bovine gamma globulin (BGG).[7] Use black microplates to minimize background from the plate.[1][7]
Contamination	Use high-purity, "fluorescence-free" reagents and solvents.[1][7] Ensure all labware is thoroughly cleaned.

Issue 3: Low Signal-to-Noise Ratio

A low signal-to-noise ratio (SNR) makes it difficult to distinguish the true signal from the background noise, leading to unreliable measurements.

Why is my signal-to-noise ratio low?

• Suboptimal Concentrations: The concentrations of the enzyme or substrate may not be in the optimal range for detection.[1][7]

• Incorrect Instrument Settings: The gain setting on the fluorescence reader may be too low, or the excitation and emission wavelengths may be set incorrectly.[7]

• Low Enzyme Activity: The enzyme may be inactive or inhibited by components in the assay.[1]

• Photobleaching: Prolonged exposure to the excitation light can cause irreversible damage to the fluorophore, leading to a decrease in signal intensity.[16][17]

Troubleshooting Steps:

Potential Cause	Recommended Solution
Suboptimal Concentrations	Systematically vary the concentrations of both the enzyme and the substrate to determine the optimal conditions for your assay.[1] The fluorescence intensity of the positive control should be at least three times that of the background.[7]
Incorrect Instrument Settings	Optimize the gain settings on your instrument to enhance signal detection without saturating the detector.[7] Ensure the correct excitation and emission wavelengths for your specific fluorophore are being used.[7]
Low Enzyme Activity	Verify the activity of your enzyme stock using a known positive control or an alternative assay method.[1] Ensure there are no inhibitory compounds in your assay buffer or sample.
Photobleaching	Minimize the exposure of your samples to the excitation light.[17] If possible, take readings at discrete time points rather than continuous monitoring. Store fluorescently labeled peptides protected from light and minimize freeze-thaw cycles.[18][19]

Experimental Protocols & Visualizations

General Protocol for Generating a Calibration Curve

• Prepare a stock solution of the free fluorophore (the product of the enzymatic reaction) in the assay buffer.

• Perform a serial dilution of the fluorophore stock solution to create a series of standards with known concentrations.

• Transfer the standards to the wells of a black 96-well microplate.

• Measure the fluorescence intensity of each standard using a microplate reader set to the appropriate excitation and emission wavelengths for the fluorophore.

• Plot the fluorescence intensity as a function of the fluorophore concentration.

• Perform a linear regression on the data points that fall within the linear range of the assay to generate the calibration curve.

Caption: Workflow for generating a calibration curve.

Enzymatic Assay Workflow

The following diagram illustrates a typical workflow for measuring enzyme activity using a fluorescent peptide substrate.

Caption: General workflow for an enzyme activity assay.

Illustrative Signaling Pathway

Fluorescent peptide substrates are often used to study proteases, which can be key components of signaling pathways. The diagram below shows a generic protease activation cascade.

Caption: A generic protease activation cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. Enzyme Activity Assays using Fluorogenic Peptide Substrates: R&D Systems [rndsystems.com]
• 3. Quenched Fluorescent Peptides - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 4. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide fluorescent labeling - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 6. jasco-global.com [jasco-global.com]
• 7. benchchem.com [benchchem.com]
• 8. What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements? | The Labbot Blog [labbot.bio]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. edinst.com [edinst.com]
• 11. Rapid Determination of Enzyme Kinetics from Fluorescence: Overcoming the Inner Filter Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 13. echemi.com [echemi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. researchgate.net [researchgate.net]
• 17. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 19. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating Protease Activity: A Comparative Guide to FRET Assays Utilizing 5-Fam-tegeargsvillk(5-tamra)K-NH2

For researchers, scientists, and drug development professionals engaged in the study of proteases, particularly ADAMTS-4 and ADAMTS-5, the selection of a robust and reproducible assay is paramount. This guide provides a comprehensive comparison of Förster Resonance Energy Transfer (FRET) assays employing the specific peptide substrate 5-Fam-tegeargsvillk(5-tamra)K-NH2, alongside alternative methodologies. The information presented herein is supported by experimental data and detailed protocols to aid in informed decision-making for your research endeavors.

The peptide 5-Fam-tegeargsvillk(5-tamra)K-NH2 is a well-established FRET substrate for the metalloproteinases ADAMTS-4 (aggrecanase-1) and ADAMTS-5 (aggrecanase-2).[1][2][3][4] These enzymes play crucial roles in the degradation of aggrecan, a major component of cartilage, and are implicated in the pathogenesis of osteoarthritis.[5] FRET-based assays offer a sensitive and continuous method for monitoring the activity of these proteases, making them a valuable tool in both basic research and high-throughput screening for potential inhibitors.

Performance and Reproducibility of 5-Fam/5-Tamra FRET Assays

The reproducibility of FRET assays is a critical factor for generating reliable and comparable data. While specific intra- and inter-assay coefficients of variation (CVs) for assays using the exact 5-Fam-tegeargsvillk(5-tamra)K-NH2 peptide are not extensively reported in publicly available literature, data from similar ADAMTS FRET assays provide valuable insights. For instance, FRET assays for ADAMTS13 have demonstrated good reproducibility, with intra- and inter-assay CVs generally below 15%. Achieving low CVs is contingent on careful optimization of assay conditions, including substrate and enzyme concentrations, buffer composition, and incubation times.

Key factors influencing the reproducibility of FRET assays include:

• Signal-to-Background Ratio: A high signal-to-background ratio is essential for distinguishing true enzyme activity from noise.

• Photobleaching: The fluorophores used in FRET pairs are susceptible to photobleaching, which can lead to a decrease in signal over time and affect reproducibility.

• Spectral Overlap: Proper separation of donor and acceptor emission spectra is crucial to minimize bleed-through and ensure accurate FRET measurements.

• Instrumentation: The sensitivity and stability of the fluorescence plate reader can significantly impact data quality.

Comparison with Alternative FRET Pairs and Assay Formats

While the 5-Fam/5-Tamra pair is widely used, several alternatives are available, each with its own set of advantages and disadvantages.

FRET Pair/Assay Format	Donor	Acceptor	Advantages	Disadvantages
5-Fam / 5-Tamra	5-FAM (Fluorescein)	5-TAMRA (Tetramethylrhodamine)	Well-characterized, commercially available, good spectral overlap.	Susceptible to photobleaching, pH sensitivity of fluorescein.
Cy3 / Cy5	Cy3	Cy5	Higher photostability and quantum yield compared to Fam/Tamra, less pH sensitive.	Can be more expensive.
Fluorescent Proteins (e.g., CFP/YFP)	Cyan Fluorescent Protein (CFP)	Yellow Fluorescent Protein (YFP)	Genetically encodable for in-cell assays, allows for live-cell imaging.	Lower quantum yields and photostability than organic dyes, potential for protein-protein interactions to interfere with FRET.
Time-Resolved FRET (TR-FRET)	Lanthanide (e.g., Terbium, Europium)	Fluorescent Acceptor (e.g., FAM, TAMRA)	Reduced background fluorescence, increased signal-to-noise ratio, less susceptible to scatter.[6]	Requires specialized instrumentation.

Experimental Protocols

Detailed and consistent experimental protocols are fundamental to achieving reproducible results. Below are representative protocols for ADAMTS-4 and ADAMTS-5 FRET assays.

ADAMTS-4 FRET Assay Protocol

This protocol is adapted from a method using a similar 5-FAM/TAMRA-labeled peptide.[7]

Materials:

• Recombinant human ADAMTS-4

• FRET Substrate: 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2

• Assay Buffer: 50 mM Tris, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35, pH 7.5

• 96-well black microplate

Procedure:

• Prepare a stock solution of the FRET substrate in DMSO.

• Dilute the ADAMTS-4 enzyme and the FRET substrate to the desired working concentrations in Assay Buffer.

• Add 50 µL of the diluted ADAMTS-4 solution to each well of the microplate.

• Initiate the reaction by adding 50 µL of the diluted FRET substrate solution to each well.

• Immediately start monitoring the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 520 nm in a fluorescence plate reader.

• Record measurements every 1-2 minutes for a total of 30-60 minutes at 37°C.

• Calculate the initial reaction velocity (RFU/min) from the linear portion of the fluorescence curve.

ADAMTS-5 FRET Assay Protocol

This protocol is based on a general procedure for ADAMTS-5 activity measurement.[8][9][10]

Materials:

• Recombinant human ADAMTS-5

• FRET Substrate: 5-Fam-tegeargsvillk(5-tamra)K-NH2

• Assay Buffer: 50 mM Tris, 10 mM CaCl2, 150 mM NaCl, 0.05% (v/v) Brij-35, pH 7.5

• 96-well black microplate

Procedure:

• Prepare a stock solution of the FRET substrate in DMSO.

• Dilute the ADAMTS-5 enzyme and the FRET substrate to the desired working concentrations in Assay Buffer.

• Add 50 µL of the diluted ADAMTS-5 solution to each well of the microplate.

• Initiate the reaction by adding 50 µL of the diluted FRET substrate solution to each well.

• Monitor the increase in fluorescence intensity using an excitation wavelength of 485 nm and an emission wavelength of 520 nm in a fluorescence plate reader.

• Take readings at regular intervals (e.g., every 2 minutes) for 30-60 minutes at 37°C.

• Determine the rate of substrate cleavage from the linear phase of the reaction progress curve.

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental design can enhance understanding and aid in troubleshooting.

ADAMTS-4 Signaling Pathway

Caption: Simplified signaling pathway of ADAMTS-4 activation and its role in cartilage degradation.

ADAMTS-5 Signaling Pathway in Osteoarthritis

Caption: Key signaling pathways regulating ADAMTS-5 expression in the context of osteoarthritis.[11][12]

FRET Assay Experimental Workflow

Caption: A generalized experimental workflow for conducting a FRET-based protease assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 | ADAMTS-4/ADAMTS-5底物 | MCE [medchemexpress.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. Development of Selective ADAMTS-5 Peptide Substrates to Monitor Proteinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ADAMTS5 in Osteoarthritis: Biological Functions, Regulatory Network, and Potential Targeting Therapies - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Measuring Aggrecanase Activity: A Comparative Analysis of Modern Techniques

For researchers, scientists, and drug development professionals investigating osteoarthritis and other cartilage-related pathologies, the accurate measurement of aggrecanase activity is paramount. Aggrecanases, primarily ADAMTS-4 (A Disintegrin and Metalloproteinase with Thrombospondin Motifs 4) and ADAMTS-5, are key enzymes in the degradation of aggrecan, a major component of the cartilage extracellular matrix.[1][2][3] Their activity is a critical biomarker for disease progression and a primary target for therapeutic intervention. This guide provides a comprehensive comparison of the leading alternative methods for measuring aggrecanase activity, supported by experimental data and detailed protocols to aid in the selection of the most appropriate assay for your research needs.

Introduction to Aggrecanase Activity Measurement

The proteolytic cleavage of aggrecan by aggrecanases at specific sites, most notably at the Glu373-Ala374 bond in the interglobular domain (IGD), releases aggrecan fragments into the synovial fluid and bloodstream.[3][4] The detection of these cleavage products or the direct measurement of enzymatic activity forms the basis of various assays. Traditional methods often involved the use of radiolabeled substrates, which, while sensitive, pose safety and disposal challenges.[5] This has led to the development of a range of non-radioactive alternatives, each with its own set of advantages and limitations. This guide will focus on three principal methodologies: Enzyme-Linked Immunosorbent Assays (ELISA), Förster Resonance Energy Transfer (FRET)-based assays, and Western Blotting using neoepitope antibodies.

Comparative Analysis of Aggrecanase Activity Assays

The choice of assay depends on several factors, including the sample type, required sensitivity, throughput needs, and the specific scientific question being addressed. The following table summarizes the key quantitative parameters of the most common commercially available and literature-documented assays.

Assay Type	Principle	Typical Substrate	Detection Method	Sensitivity	Throughput	Sample Types	Key Advantages	Key Limitations
ELISA	Detection of aggrecan fragments with a specific neoepitope generated by aggrecanase cleavage.[6][7]	Native or recombinant aggrecan, or specific peptide fragments.[4][8]	Colorimetric or chemiluminescent.[9]	High (pg/mL to ng/mL range).[10]	High (96-well or 384-well plates).[11]	Synovial fluid, serum, urine, cell culture supernatant, cartilage explant media.[6][12]	High specificity, suitable for biological samples, quantifiable.[6][7]	Indirect measurement of activity, may be influenced by the presence of inhibitors in the sample.
FRET-based Assay	Cleavage of a synthetic peptide substrate containing a fluorophore and a quencher, leading to an increase in fluorescence.[13][14]	Short, synthetic peptides mimicking the aggrecanase cleavage site.[13][14]	Fluorescence intensity.[13]	High (sub-nanogram to nanogram range).[13]	Very High (suitable for high-throughput screening).[13][15]	Purified enzyme preparations, cell lysates, some conditioned media.	Direct measurement of enzyme activity, real-time monitoring possible, high throughput.[14]	Substrate may not fully represent the native aggrecan, potential for interference from fluorescent compounds in the sample.[13]
Western Blot	Immunodetection of specific aggrecan cleavage fragments using neoepitope antibodies.[1][2]	Aggrecan from cartilage explants or in vitro digests.[1]	Chemiluminescence or fluorescence.	Moderate to High.	Low.	Cartilage extracts, cell culture media.[1]	Provides information on fragment size, can distinguish between different cleavage events.[16]	Semi-quantitative, laborious, lower throughput.
Substrate Zymography	Electrophoretic separation of proteins followed by in-gel enzymatic degradation of a co-polymerized substrate.[17][18]	Aggrecan or gelatin co-polymerized in a polyacrylamide gel.[17][18]	Staining of the remaining substrate (e.g., Coomassie Blue).[18]	Moderate.	Low.	Cell culture supernatant, tissue extracts.	Provides information on the molecular weight of the active enzyme.[17]	Generally not specific for aggrecanases, semi-quantitative.

Signaling Pathway and Experimental Workflows

To provide a clearer understanding of the biological context and the practical application of these assays, the following diagrams illustrate the aggrecan degradation pathway and the workflows for the key experimental methods.

Caption: Aggrecan degradation pathway initiated by pro-inflammatory cytokines.

Caption: General workflow for an ELISA-based aggrecanase activity assay.

Caption: Workflow for a typical FRET-based aggrecanase activity assay.

Detailed Experimental Protocols

ELISA for Aggrecanase-Generated Fragments

This protocol is a generalized procedure based on commercially available kits and published methods.[4][6][7]

Materials:

• 96-well microplate coated with a capture antibody against aggrecan.

• Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Blocking Buffer (e.g., 1% BSA in PBS).

• Sample or standard (containing aggrecanase-cleaved aggrecan).

• Detection antibody: Biotinylated monoclonal antibody specific for the ARGSVIL neoepitope.[4]

• Streptavidin-HRP conjugate.

• TMB substrate solution.

• Stop Solution (e.g., 2N H₂SO₄).

• Plate reader.

Procedure:

• Plate Preparation: If not pre-coated, coat a 96-well plate with an anti-aggrecan antibody overnight at 4°C. Wash three times with Wash Buffer. Block the plate with Blocking Buffer for 1-2 hours at room temperature. Wash again.

• Sample Incubation: Add 100 µL of standards and samples to the appropriate wells. Incubate for 2 hours at room temperature or overnight at 4°C.

• Washing: Aspirate the wells and wash four times with Wash Buffer.

• Detection Antibody: Add 100 µL of the biotinylated anti-ARGSVIL neoepitope antibody to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 3.

• Streptavidin-HRP: Add 100 µL of Streptavidin-HRP conjugate to each well. Incubate for 30-60 minutes at room temperature.

• Washing: Repeat the wash step as in step 3.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance at 450 nm within 30 minutes.

• Analysis: Generate a standard curve and determine the concentration of aggrecanase-cleaved fragments in the samples.

FRET-Based Aggrecanase Activity Assay

This protocol is a generalized procedure for a fluorometric aggrecanase assay.[13][14]

Materials:

• Black 96-well microplate.

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, pH 7.5).

• Aggrecanase FRET substrate (e.g., a peptide containing the aggrecanase cleavage site flanked by a fluorophore like 5-FAM and a quencher like TAMRA).[13][14]

• Recombinant aggrecanase (ADAMTS-4 or ADAMTS-5) for standard curve.

• Sample containing aggrecanase activity.

• Fluorescence plate reader with appropriate excitation and emission filters (e.g., Ex/Em = 490/520 nm for 5-FAM).[13]

Procedure:

• Prepare Standards and Samples: Prepare serial dilutions of the recombinant aggrecanase standard in Assay Buffer. Dilute samples as needed.

• Prepare Reaction Mix: Prepare a master mix containing the FRET substrate in Assay Buffer.

• Initiate Reaction: Add 50 µL of the standards and samples to the wells of the black microplate. Add 50 µL of the FRET substrate master mix to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-set to the appropriate temperature (e.g., 37°C). Measure the fluorescence intensity every 1-2 minutes for 30-60 minutes.

• Analysis:

  • Plot fluorescence intensity versus time for each well.

  • Determine the initial reaction velocity (V₀) from the linear portion of the curve.

  • Generate a standard curve by plotting the V₀ of the standards against their concentrations.

  • Determine the aggrecanase activity in the samples from the standard curve.

Western Blotting for Aggrecan Neoepitopes

This protocol outlines the detection of aggrecan fragments by Western blotting.[1][2]

Materials:

• Cartilage explant culture medium or other samples.

• SDS-PAGE gels.

• PVDF membrane.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody: Anti-ARGSVIL neoepitope antibody.

• Secondary antibody: HRP-conjugated anti-species IgG.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Sample Preparation: Collect samples and centrifuge to remove debris. Concentrate the samples if necessary. Determine the protein concentration.

• SDS-PAGE: Load equal amounts of protein per lane and run the SDS-PAGE gel until adequate separation is achieved.

• Electrotransfer: Transfer the proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-ARGSVIL antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 6.

• Detection: Incubate the membrane with a chemiluminescent substrate according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using an appropriate imaging system.

• Analysis: Analyze the band intensity to semi-quantify the amount of aggrecan fragments.

Conclusion

The measurement of aggrecanase activity is a critical aspect of research into cartilage biology and osteoarthritis. The choice between ELISA, FRET-based assays, and Western blotting depends on the specific experimental needs. ELISAs offer a high-throughput and sensitive method for quantifying aggrecan fragments in biological fluids. FRET-based assays provide a direct and real-time measurement of enzymatic activity, ideal for inhibitor screening. Western blotting, while lower in throughput, offers valuable qualitative information about the size and nature of the cleavage products. By understanding the principles, advantages, and limitations of each method, researchers can select the most suitable approach to advance their studies on aggrecanase-mediated cartilage degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Aggrecanase Activity Using Neoepitope Antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of human aggrecanase 2 (ADAM-TS5): substrate specificity studies and comparison with aggrecanase 1 (ADAM-TS4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eaglebio.com [eaglebio.com]
• 5. ors.org [ors.org]
• 6. Development of a novel clinical biomarker assay to detect and quantify aggrecanase-generated aggrecan fragments in human synovial fluid, serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and characterization of a highly specific and sensitive sandwich ELISA for detection of aggrecanase-generated aggrecan fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Quantitative Assay for Aggrecanase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sensitive Aggrecanase Activity Assay Kit - 1 kit | Snapdx [snapdx.org]
• 10. Human Aggrecan (PG) ELISA Kit (KAP1461) - Invitrogen [thermofisher.com]
• 11. A microplate assay specific for the enzyme aggrecanase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. connect.h1.co [connect.h1.co]
• 13. researchgate.net [researchgate.net]
• 14. SensoLyte® 520 Aggrecanase-1 Assay Kit Fluorimetric - 1 kit [anaspec.com]
• 15. A FRET-based high throughput screening assay to identify inhibitors of anthrax protective antigen binding to capillary morphogenesis gene 2 protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Blocking aggrecanase cleavage in the aggrecan interglobular domain abrogates cartilage erosion and promotes cartilage repair - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Detection of Gelatinases by Substrate Zymography - PubMed [pubmed.ncbi.nlm.nih.gov]

The Superiority of Dual-Labeled FRET Substrates in Modern High-Throughput Screening

For researchers, scientists, and drug development professionals at the forefront of innovation, the quest for more efficient, sensitive, and robust assay technologies is perpetual. In the realm of enzyme activity and molecular interaction studies, dual-labeled Förster Resonance Energy Transfer (FRET) substrates are emerging as a superior alternative to traditional antibody-based methods like ELISA and Western blotting. This guide provides an objective comparison, supported by experimental data and detailed protocols, to illuminate the distinct advantages of FRET-based assays.

The core principle of FRET technology lies in the distance-dependent transfer of energy between two fluorophores, a donor and an acceptor. When these fluorophores are in close proximity (typically 1-10 nanometers), excitation of the donor results in energy transfer to the acceptor, which then emits fluorescence. This phenomenon allows for the real-time monitoring of molecular events such as substrate cleavage by a protease or phosphorylation by a kinase, which alters the distance between the FRET pair. In contrast, antibody-based methods rely on the specific recognition of a target molecule or its modified form by antibodies, often involving multiple incubation and wash steps.

Key Advantages of FRET-Based Assays

Dual-labeled FRET substrates offer a multitude of advantages over their antibody-based counterparts, primarily revolving around speed, sensitivity, and suitability for high-throughput screening (HTS).

• Homogeneous "Mix-and-Read" Format: FRET assays are typically homogeneous, meaning the entire reaction and detection occur in a single well without the need for separation or wash steps.[1] This "mix-and-read" protocol significantly reduces hands-on time and simplifies automation, making it ideal for HTS.[1] A pre-optimized TR-FRET immunoassay kit, for instance, can reduce hands-on time to as little as 5 minutes.[1]

• Enhanced Sensitivity and Wider Dynamic Range: Time-Resolved FRET (TR-FRET) assays, which utilize long-lifetime lanthanide donors, exhibit very low background signals.[1] This leads to high signal-to-noise ratios and often greater sensitivity than ELISA, particularly for detecting low-abundance targets like phosphorylated proteins.[1] One study directly comparing a TR-FRET assay to an ELISA for antibody detection found that the TR-FRET assay demonstrated improved sensitivity (97.1% for S antigen and 95.2% for N antigen) compared to the ELISA (95.2% for S antigen and 94.3% for N antigen) with identical specificity.[3] Furthermore, TR-FRET assays often exhibit a wider dynamic range, avoiding the "ceiling" effect sometimes observed with ELISA signals.[3]

• Reduced Sample Consumption: The high sensitivity of fluorescence detection allows for the miniaturization of FRET assays, requiring as little as 15 µL of cell lysate per well without compromising accuracy.[1] This conservation of precious sample material is a significant advantage over many ELISA formats.[1]

• Lower Interference: The time-resolved nature of TR-FRET effectively minimizes interference from autofluorescent compounds often found in compound libraries, a common issue in drug screening.[1]

• Independence from Specific Antibodies: FRET assays utilizing peptide substrates are not reliant on the availability of highly specific antibodies for detecting modified products (e.g., phospho-specific antibodies), which can be a significant bottleneck in antibody-based assay development.[4]

Comparative Performance Data

The following tables summarize the key performance differences between dual-labeled FRET substrates and antibody-based methods.

Parameter	Dual-Labeled FRET Substrate	Antibody-Based Methods (ELISA/Western Blot)
Assay Principle	Energy transfer between two fluorophores	Antibody-antigen recognition
Assay Format	Homogeneous (mix-and-read)	Heterogeneous (requires multiple wash steps)
Time to Result	Faster (minutes to a few hours)	Slower (several hours to days)
Hands-on Time	Minimal (as low as 5 minutes with kits)[1]	Significant (multiple incubation and wash steps)
Data Type	Real-time kinetic and endpoint	Primarily endpoint
Throughput	High to ultra-high	Low to medium
Sensitivity	High to very high (often more sensitive than ELISA)[1][3]	Variable, can be high but often lower than TR-FRET
Quantitative Nature	Highly quantitative	Western blot is semi-quantitative at best[4][5]
Sample Volume	Low (e.g., 15 µL)[1]	Higher
Reagent Dependency	Labeled substrate	Specific primary and secondary antibodies

Feature	Dual-Labeled FRET Substrate	Antibody-Based Methods (ELISA/Western Blot)	Supporting Data/Citations
Sensitivity	Higher	Lower	TR-FRET showed 97.1% sensitivity vs. 95.2% for ELISA in one study.[3]
Specificity	High (dependent on substrate sequence)	High (dependent on antibody)	TR-FRET and ELISA showed identical specificity in a comparative study.[3]
Assay Time	~1-2 hours	>4 hours to 2 days	FRET assays are "mix-and-read"[1]; ELISAs require multiple incubations and washes.
Throughput	High (amenable to 1536-well format)	Low to Medium	TR-FRET is ideal for HTS.[6]
Cost per Sample	Can be lower in HTS due to automation and reduced reagent volumes.	Can be higher due to antibody costs and labor.	-
Z'-Factor	Generally > 0.5, with values > 0.8 reported.[7][8]	Typically between 0.5 and 1.0 for ELISA.	A robust TR-FRET HTS assay achieved a Z' factor > 0.8.[7]

Experimental Workflows and Signaling Pathway Visualization

To further illustrate the practical differences, the following diagrams visualize a generic signaling pathway and the distinct experimental workflows for a FRET-based kinase assay and a traditional ELISA-based kinase assay.

A generic kinase signaling cascade.

References

• 1. biocompare.com [biocompare.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Diagnostic TR-FRET assays for detection of antibodies in patient samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Western Blot - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. sciencing.com [sciencing.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. Development of a Time-Resolved Fluorescence Resonance Energy Transfer ultra-high throughput screening assay for targeting SYK and FCER1G interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Fam-tegeargsvillk(5-tamra)K-NH2: A Guide for Laboratory Professionals

Researchers and drug development professionals handling the fluorescently labeled peptide 5-Fam-tegeargsvillk(5-tamra)K-NH2 must adhere to stringent disposal protocols to ensure laboratory safety and environmental compliance. Due to the chemical nature of this peptide, which is labeled with 5-FAM (a fluorescein (B123965) derivative) and 5-TAMRA (a rhodamine derivative), it must be treated as hazardous chemical waste. Improper disposal can lead to environmental contamination and potential health hazards.

This guide provides a comprehensive, step-by-step procedure for the safe disposal of this compound, in line with general best practices for laboratory chemical waste management.

Immediate Safety and Handling

Disposal Procedures

The proper disposal of 5-Fam-tegeargsvillk(5-tamra)K-NH2 requires the segregation of waste into liquid and solid streams. Each stream has a specific handling and disposal protocol.

Liquid Waste Disposal

Liquid waste includes solutions containing the peptide, as well as the initial rinsate from cleaning contaminated labware.

Experimental Protocol for Chemical Inactivation:

• Select an Inactivation Reagent : Choose a suitable chemical inactivating agent. Common and effective options include a 10% bleach solution (to achieve a final concentration of 0.5-1.0% sodium hypochlorite), 1 M sodium hydroxide (B78521) (NaOH), or 1 M hydrochloric acid (HCl).

• Prepare the Inactivation Solution : In a designated chemical fume hood, carefully prepare the chosen inactivation solution.

• Inactivate the Peptide Waste : Slowly add the liquid peptide waste to the inactivation solution. A recommended ratio is 1 part waste to 10 parts inactivation solution.

• Ensure Sufficient Contact Time : Allow the mixture to react for a minimum of 30-60 minutes to ensure complete deactivation of the peptide.

• Neutralization (if applicable) : If a strong acid or base was used for inactivation, neutralize the solution to a pH between 5.5 and 9.0. This can be achieved by adding a suitable neutralizing agent, such as sodium bicarbonate for acidic solutions or a weak acid for basic solutions.

• Containerize for Disposal : Transfer the treated and neutralized solution into a clearly labeled, leak-proof hazardous waste container. The label should include "Hazardous Waste," the full chemical name, and any known hazards.

• Arrange for Pickup : Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

Solid Waste Disposal

Solid waste includes any items contaminated with the peptide, such as pipette tips, gloves, empty vials, and other labware.

• Segregation : Collect all contaminated solid waste in a designated, leak-proof hazardous waste container that is clearly labeled.

• Storage : Store the sealed container in a designated hazardous waste accumulation area, away from general laboratory traffic.

• Arrange for Pickup : Coordinate with your institution's EHS department for the collection and disposal of the solid hazardous waste.

Under no circumstances should this peptide or its waste be disposed of down the drain or in the regular trash.

Quantitative Data Summary

For the preparation of common inactivation solutions, refer to the following table:

Inactivation Reagent	Preparation for 1 Liter Solution	Recommended Ratio (Waste:Reagent)	Minimum Contact Time
10% Bleach Solution	100 mL of household bleach + 900 mL of water	1:10	30-60 minutes
1 M Sodium Hydroxide (NaOH)	Dissolve 40 g of NaOH pellets in water to make 1 L	1:10	30-60 minutes
1 M Hydrochloric Acid (HCl)	Slowly add 83.3 mL of concentrated HCl (12M) to water to make 1 L	1:10	30-60 minutes

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-Fam-tegeargsvillk(5-tamra)K-NH2 waste.

Personal protective equipment for handling 5-Fam-tegeargsvillk(5-tamra)K-NH2

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling the fluorescently labeled peptide 5-Fam-tegeargsvillk(5-tamra)K-NH2. Adherence to these protocols is essential for personal safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required to protect against dust particles and splashes.[2][3]
Face Shield	Recommended in addition to safety goggles when there is a significant splash hazard, such as during the initial reconstitution of the lyophilized powder.[2]
Hand Protection	Disposable Nitrile Gloves	Minimum requirement for incidental contact.[3] Change gloves immediately if they become contaminated.[3] Double gloving may be considered for added protection.
Body Protection	Laboratory Coat	A standard lab coat is required to protect skin and clothing from potential splashes.[2][3][6]
Respiratory Protection	Fume Hood or Biosafety Cabinet	Mandatory when handling the lyophilized powder to prevent inhalation of aerosolized particles.[3]
Respirator/Dust Mask	Recommended when weighing and handling larger quantities of the lyophilized peptide to avoid inhalation.[2]
General Laboratory Attire	Long Pants and Closed-Toe Shoes	Minimum attire for working in a laboratory where hazardous materials are present.[2]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability and integrity of 5-Fam-tegeargsvillk(5-tamra)K-NH2.[6]

Receiving and Storage:

• Inspection: Upon receipt, visually inspect the container for any damage or compromised seals.

• Storage of Lyophilized Peptide: For long-term storage, it is recommended to store the lyophilized peptide at -20°C or -80°C.[6][7] The container should be tightly sealed and protected from light.[7]

• Storage of Reconstituted Peptide: Peptides in solution are less stable than in their lyophilized form.[7] For short-term storage, refrigerate at 4°C. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the reconstituted solution for storage at -20°C or below.[3]

Handling and Reconstitution:

• Equilibration: Before opening, allow the container of the lyophilized peptide to warm to room temperature in a desiccator to prevent moisture absorption.[1][2]

• Designated Area: Confine all handling of the peptide to a designated, clean, and organized laboratory area or bench.[3]

• Weighing: Weigh the lyophilized powder quickly in a controlled environment, such as a fume hood or biosafety cabinet, to minimize exposure to air and moisture.[2][3]

• Reconstitution: Add the appropriate solvent to the vial containing the lyophilized peptide. For peptides that may be difficult to dissolve, initial dissolution in a small amount of a suitable organic solvent (e.g., DMSO, DMF) may be necessary before adding an aqueous buffer.[1]

• Labeling: Clearly label all containers with the compound name, concentration, and date of preparation.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide24.store [peptide24.store]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. carlroth.com [carlroth.com]
• 6. maxedoutcompounds.com [maxedoutcompounds.com]
• 7. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]